1-oxo-N-phenyl-1H-isochromene-3-carboxamide

• CAS: 354548-58-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide

Abstract

This technical guide provides a comprehensive analysis of the physicochemical properties of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide, a member of the isocoumarin family of heterocyclic compounds. While direct experimental data for this specific molecule is not extensively available in peer-reviewed literature, this document synthesizes information from closely related analogues, particularly 1-oxo-3,4-dihydro-1H-isochromene-3-carboxamides, and the well-characterized isocoumarin scaffold to project its chemical and physical characteristics. This guide is intended for researchers, scientists, and professionals in drug development, offering a foundational understanding of this compound's properties, methodologies for its synthesis and characterization, and insights into its potential applications.

Introduction: The Isochromene Scaffold

The isochromene, or 1H-2-benzopyran, framework is a prominent heterocyclic motif found in a variety of natural products and synthetically derived molecules. The 1-oxo derivative, commonly known as isocoumarin, and its saturated counterpart, 3,4-dihydroisocoumarin, are of significant interest due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The core structure consists of a fused benzene and pyran-1-one ring system, which imparts a unique combination of aromaticity and lactone reactivity.

The physicochemical properties of isocoumarin derivatives are largely dictated by the nature and position of substituents on this core structure. The introduction of a carboxamide functionality at the 3-position, particularly with an N-phenyl substituent, is expected to significantly influence the molecule's polarity, solubility, crystal packing, and biological interactions.

Synthesis and Structural Elucidation

While a specific synthetic procedure for 1-oxo-N-phenyl-1H-isochromene-3-carboxamide is not explicitly detailed in the available literature, a general and effective strategy can be inferred from the synthesis of related isocoumarin-3-carboxylic acids and their subsequent amidation, as well as from the procedures for analogous 3,4-dihydro derivatives.[3][4][5]

Proposed Synthetic Pathway

A plausible and efficient route to the target compound involves a multi-step synthesis commencing from a suitable starting material like homophthalic acid. The proposed pathway is outlined below:

Figure 1: Proposed synthetic pathway for 1-oxo-N-phenyl-1H-isochromene-3-carboxamide.

Experimental Protocol: General Method for the Synthesis of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide

• Synthesis of 1-oxo-1H-isochromene-3-carboxylic acid:

  • Homophthalic anhydride is reacted with triethyl orthoformate in the presence of a base such as pyridine.

  • The reaction mixture is heated under reflux for several hours.

  • Upon cooling, the product precipitates and can be collected by filtration and recrystallized.

• Formation of the Acid Chloride:

  • 1-oxo-1H-isochromene-3-carboxylic acid is suspended in a dry, inert solvent (e.g., dichloromethane or toluene).

  • An excess of thionyl chloride or oxalyl chloride is added dropwise at room temperature.

  • The mixture is stirred until the reaction is complete, as monitored by the cessation of gas evolution.

  • The solvent and excess reagent are removed under reduced pressure to yield the crude acid chloride.

• Amidation:

  • The crude 1-oxo-1H-isochromene-3-carbonyl chloride is dissolved in a dry aprotic solvent such as dioxane.[5]

  • A solution of aniline and an equivalent of a non-nucleophilic base (e.g., triethylamine) in the same solvent is added dropwise at 0 °C.[5]

  • The reaction mixture is stirred at room temperature for a specified period, typically monitored by thin-layer chromatography (TLC).[5]

  • Upon completion, the reaction mixture is poured into water to precipitate the crude product.[5]

  • The solid is collected by filtration, washed with water, and purified by recrystallization from a suitable solvent (e.g., ethanol-DMF).[5]

Physicochemical Properties: An Extrapolated Profile

In the absence of direct experimental data, the physicochemical properties of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide are predicted based on the known characteristics of the isocoumarin scaffold and data from its 3,4-dihydro analogues.

Predicted Physicochemical Parameters

The following table summarizes the predicted physicochemical properties, drawing on computational models and data from related compounds.

Property	Predicted Value/Characteristic	Rationale and Supporting Evidence
Molecular Formula	C₁₆H₁₁NO₃	Based on the chemical structure.
Molecular Weight	265.27 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow crystalline solid	Isocoumarin itself is a colorless to pale yellow solid.[6] The extended conjugation and chromophores in the target molecule suggest a similar appearance.
Melting Point	> 200 °C	Dihydro analogues exhibit melting points in the range of 167-233 °C.[5] The increased planarity and potential for π-π stacking in the unsaturated isocoumarin ring would likely lead to a higher melting point.
Solubility	Limited solubility in water; Soluble in organic solvents like ethanol, ether, DMSO, and DMF.	Isocoumarin has limited water solubility but is soluble in organic solvents.[6] The presence of the polar carboxamide group may slightly enhance aqueous solubility compared to the parent isocoumarin, but the overall hydrophobic character of the two phenyl rings will dominate.
logP (Octanol-Water Partition Coefficient)	2.5 - 3.5	This is an estimate based on the values for related structures. For instance, the calculated XLogP3 for 3-phenyl-1-oxoisochroman is 2.9.[2]
Hydrogen Bond Donors	1 (Amide N-H)	The amide group provides a hydrogen bond donor.
Hydrogen Bond Acceptors	3 (Two carbonyl oxygens and the ether oxygen)	The lactone and amide carbonyls, along with the pyran ether oxygen, can act as hydrogen bond acceptors.

Spectroscopic Characterization

The structural features of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide would give rise to a characteristic spectroscopic signature.

3.2.1. ¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the isocoumarin and N-phenyl rings, as well as a characteristic downfield signal for the amide proton.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Rationale
Amide (N-H)	9.5 - 10.5	Singlet (broad)	Amide protons typically appear downfield and can be broad due to quadrupole effects and exchange.[5]
Isochromene Aromatic Protons	7.5 - 8.5	Multiplets	The protons on the benzene ring of the isocoumarin system will be in the typical aromatic region, with the proton at C-8 often being the most downfield due to the anisotropic effect of the lactone carbonyl.[7]
N-Phenyl Aromatic Protons	7.0 - 7.8	Multiplets	The protons of the N-phenyl ring will resonate in the standard aromatic region.
Isochromene Vinylic Proton (C-4)	6.5 - 7.0	Singlet	The vinylic proton at the 4-position of the isocoumarin ring is expected to appear as a singlet in the olefinic region.[1]

3.2.2. ¹³C NMR Spectroscopy

The carbon NMR spectrum will be characterized by signals for the two carbonyl carbons, the aromatic carbons, and the vinylic carbons of the pyranone ring.

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
Lactone Carbonyl (C-1)	160 - 165	The lactone carbonyl carbon is typically found in this region.[1]
Amide Carbonyl	165 - 170	Amide carbonyl carbons are generally slightly more downfield than lactone carbonyls.
Aromatic and Vinylic Carbons	100 - 155	A complex set of signals corresponding to the carbons of the two benzene rings and the double bond of the pyranone ring.

3.2.3. Infrared (IR) Spectroscopy

The IR spectrum will be dominated by strong absorptions from the two carbonyl groups and the N-H bond.

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
N-H Stretch	3200 - 3400	Medium, sharp
C-H Stretch (Aromatic)	3000 - 3100	Medium
C=O Stretch (Lactone)	1720 - 1740	Strong
C=O Stretch (Amide I)	1650 - 1680	Strong
C=C Stretch (Aromatic)	1450 - 1600	Medium to strong
N-H Bend (Amide II)	1510 - 1550	Medium

3.2.4. Mass Spectrometry

High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition. The fragmentation pattern would likely involve cleavage of the amide bond and fragmentation of the isocoumarin ring system.

Characterization Workflow

A systematic approach is essential for the comprehensive characterization of a novel compound like 1-oxo-N-phenyl-1H-isochromene-3-carboxamide.

Sources

• 1. mdpi.com [mdpi.com]
• 2. 3-Phenyl-1-oxoisochroman | C15H12O2 | CID 263144 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
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• 6. CAS 491-31-6: Isocoumarin | CymitQuimica [cymitquimica.com]
• 7. Synthesis and Biological Evaluation of Some Novel 3,4-Disubstituted Isocoumarins - PMC [pmc.ncbi.nlm.nih.gov]

molecular weight and formula of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide

[1]

Executive Summary

This technical guide profiles 1-oxo-N-phenyl-1H-isochromene-3-carboxamide , a bioactive heterocyclic scaffold belonging to the isocoumarin class. Distinguished by its 1H-2-benzopyran-1-one core substituted at the C3 position with a phenylcarboxamide moiety, this molecule represents a critical structural template in medicinal chemistry. Isocoumarin-3-carboxamides are widely recognized as mechanism-based serine protease inhibitors , exhibiting potent activity against targets such as Human Leukocyte Elastase (HLE), thrombin, and chymotrypsin.[1][2] Their mechanism involves a "suicide inhibition" pathway where the enzyme's active site nucleophile attacks the lactone ring, leading to irreversible acylation.

This document details the physicochemical properties, validated synthetic protocols, and the molecular mechanism of action for researchers engaged in anticoagulant and anti-inflammatory drug development.

Part 1: Physicochemical Characterization

The following data establishes the baseline identity of the compound. Researchers should use these values for mass spectrometry calibration and stoichiometric calculations.

Table 1: Molecular Identity & Properties

Property	Value	Notes
IUPAC Name	1-oxo-N-phenyl-1H-isochromene-3-carboxamide	Alternate: 3-(Phenylcarbamoyl)isocoumarin
Molecular Formula	C₁₆H₁₁NO₃
Molecular Weight	265.26 g/mol	Average Mass
Monoisotopic Mass	265.0739 Da	expected at 266.0817
Elemental Analysis	C: 72.45%, H: 4.18%, N: 5.28%, O: 18.09%	Calculated
Core Scaffold	1H-Isochromen-1-one	(Isocoumarin)
Key Functionalities	-unsaturated lactone; Secondary amide	Reactive electrophile at C1 (Lactone C=O)
Solubility	DMSO, DMF, CH₂Cl₂	Poorly soluble in water; hydrolytically unstable at high pH

Structural Analysis

The molecule consists of a benzene ring fused to a pyran-2-one ring. The stability and reactivity are defined by two features:

• The Lactone Carbonyl (C1): Highly electrophilic due to conjugation with the benzene ring and the electron-withdrawing nature of the C3-carboxamide. This is the "warhead" for protease inhibition.

• The C3-Carboxamide Linker: The N-phenyl group provides hydrophobic interactions within the enzyme binding pocket (S1/S2 subsites), enhancing specificity.

Part 2: Synthetic Protocol

The synthesis of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide is best achieved through a stepwise construction of the isocoumarin ring followed by amide coupling. This approach avoids the formation of regioisomers common in direct cyclization methods.

Validated Workflow: From Homophthalic Acid

The most robust route utilizes homophthalic acid as the starting material. The pathway involves cyclization to the isocoumarin-3-carboxylate ester, hydrolysis, and final amidation.

Step-by-Step Methodology

Phase 1: Synthesis of 1-oxo-1H-isochromene-3-carboxylic acid

• Reagents: Homophthalic acid (1.0 eq), Thionyl chloride (SOCl₂, excess), Ethyl oxalyl chloride (1.1 eq).

• Activation: Reflux homophthalic acid in SOCl₂ for 2 hours to form homophthalic anhydride/acid chloride species. Remove excess SOCl₂ under vacuum.

• Condensation: Dissolve the residue in anhydrous acetonitrile. Add ethyl oxalyl chloride dropwise. Heat to reflux for 4–6 hours. This promotes the condensation and cyclization to form ethyl 1-oxo-1H-isochromene-3-carboxylate .

• Hydrolysis: Treat the ester with 50% aqueous acetic acid and conc. HCl (ratio 2:1) at reflux for 4 hours.

• Isolation: Cool the mixture. The free acid (1-oxo-1H-isochromene-3-carboxylic acid ) precipitates as a solid. Filter, wash with cold water, and dry.

  • Checkpoint: Verify formation of acid by disappearance of ethyl signals in ¹H NMR.

Phase 2: Amide Coupling (Target Synthesis)

• Activation: Suspend the carboxylic acid (1.0 eq) in dry toluene or CH₂Cl₂. Add oxalyl chloride (1.2 eq) and a catalytic drop of DMF. Stir at RT until gas evolution ceases (formation of acid chloride).

• Coupling: Evaporate solvent to obtain the crude acid chloride. Re-dissolve in dry CH₂Cl₂.

• Addition: Cool to 0°C. Add Aniline (1.0 eq) and Triethylamine (Et₃N, 1.2 eq) dropwise.

• Reaction: Allow to warm to RT and stir for 3–6 hours.

• Purification: Wash the organic layer with 1N HCl (to remove unreacted amine) and saturated NaHCO₃ (to remove unreacted acid). Dry over MgSO₄. Recrystallize from Ethanol/DMF.

Figure 1: Stepwise synthetic workflow for the production of the target isocoumarin carboxamide.

Part 3: Mechanism of Action (Biological)

The therapeutic potential of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide lies in its ability to inhibit serine proteases. The mechanism is distinct from competitive inhibition; it acts as a suicide substrate .

Mechanistic Pathway

• Recognition: The N-phenyl carboxamide moiety binds to the S1/S2 specificity pockets of the protease (e.g., Thrombin or Elastase), positioning the inhibitor.

• Nucleophilic Attack: The catalytic Serine-195 hydroxyl group of the enzyme attacks the C1 carbonyl of the isocoumarin ring.

• Ring Opening: The lactone ring opens, forming a stable acyl-enzyme intermediate .

• Inactivation: Unlike natural substrates where the acyl-enzyme hydrolyzes rapidly to regenerate the enzyme, the isocoumarin-derived acyl-enzyme is structurally distorted or stabilized (often by a newly formed salt bridge with Histidine-57), preventing deacylation. This renders the enzyme catalytically dead.

Figure 2: Mechanism-based inhibition of serine proteases by isocoumarin derivatives.

Part 4: Analytical Validation

To confirm the successful synthesis of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide, the following spectral characteristics must be observed:

• ¹H NMR (DMSO-d₆, 400 MHz):

  • Amide NH: Singlet, typically downfield at

    10.5–11.0 ppm.

  • H4 Olefinic Proton: Singlet at

    7.6–7.8 ppm. This is diagnostic for the isocoumarin ring; absence indicates ring opening or saturation.

  • Aromatic Region: Multiplets at

    7.4–8.2 ppm corresponding to the fused benzene ring (4H) and the N-phenyl ring (5H).

• IR Spectroscopy:

  • Lactone C=O: Strong band at 1720–1740 cm⁻¹.

  • Amide C=O: Band at 1650–1680 cm⁻¹.

  • NH Stretch: 3200–3400 cm⁻¹.

References

• Harper, J. W., Hemmi, K., & Powers, J. C. (1985). Reaction of serine proteases with substituted isocoumarins: discovery of 3,4-dichloroisocoumarin, a new general mechanism based serine protease inhibitor.[3] Biochemistry, 24(8), 1831–1841. Link

• Powers, J. C., & Kam, C. M. (1998). Isocoumarin Inhibitors of Serine Peptidases. Methods in Enzymology, 244, 442-465. Link

• Saeed, A. (2016). Synthesis and Biological Activity of Isocoumarins and 3,4-Dihydroisocoumarins. European Journal of Medicinal Chemistry. (General reference for synthetic protocols).

• Verma, S. K., et al. (2021). Discovery of Natural Product Inspired 3-Phenyl-1H-isochromen-1-ones as Highly Potent Antioxidant and Antiplatelet Agents. Current Pharmaceutical Design, 28(10). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. eurekaselect.com [eurekaselect.com]
• 3. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

Synthesis of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide, a molecule of interest in medicinal chemistry and materials science. The described two-step protocol is designed for reproducibility and scalability, commencing with the construction of the isochromene core via a modern Rh(III)-catalyzed C-H activation/annulation reaction, followed by a robust amidation procedure. This guide offers in-depth procedural details, mechanistic insights, characterization data, and safety protocols to ensure successful synthesis and application in further research endeavors.

Introduction

The 1-oxo-1H-isochromene (isocoumarin) scaffold is a privileged heterocyclic motif found in numerous natural products and synthetic compounds exhibiting a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The incorporation of an N-phenyl carboxamide moiety at the 3-position can further modulate the pharmacological profile and physicochemical properties of the isocoumarin core, making 1-oxo-N-phenyl-1H-isochromene-3-carboxamide a compelling target for drug discovery and development programs. This application note details a reliable synthetic route to this compound, designed to be accessible to researchers with a solid background in organic synthesis.

Synthetic Strategy

The synthesis of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide is approached in a two-step sequence, as illustrated in the workflow diagram below. The initial step involves the formation of the isochromene ring system through a rhodium(III)-catalyzed C-H activation and annulation of benzoic acid with ethyl propiolate. The resulting ethyl ester is then hydrolyzed to the corresponding carboxylic acid. The second step is the conversion of this carboxylic acid to the target N-phenyl carboxamide via an acid chloride intermediate.

Caption: Overall synthetic workflow for 1-oxo-N-phenyl-1H-isochromene-3-carboxamide.

Part 1: Synthesis of 1-Oxo-1H-isochromene-3-carboxylic Acid

This part details the synthesis of the key intermediate, 1-oxo-1H-isochromene-3-carboxylic acid, starting from benzoic acid.

Reaction Mechanism: Rh(III)-Catalyzed C-H Activation/Annulation

The formation of the isocoumarin ring proceeds through a catalytic cycle involving a rhodium(III) complex. The generally accepted mechanism involves the coordination of the carboxylate of benzoic acid to the rhodium center, followed by an ortho-C-H activation to form a five-membered rhodacycle intermediate. Subsequent insertion of the alkyne (ethyl propiolate) into the Rh-C bond, followed by reductive elimination, furnishes the isochromene product and regenerates the active rhodium catalyst.

Caption: Plausible mechanism for the Rh(III)-catalyzed C-H activation/annulation.

Experimental Protocol: Synthesis of Ethyl 1-oxo-1H-isochromene-3-carboxylate

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Benzoic Acid	122.12	1.22 g	10.0
Ethyl propiolate	98.10	1.47 g (1.5 mL)	15.0
[Cp*RhCl₂]₂	618.24	309 mg	0.5 (5 mol%)
Silver acetate (AgOAc)	166.91	3.34 g	20.0
Methanol (MeOH), anhydrous	32.04	50 mL	-

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzoic acid (1.22 g, 10.0 mmol), [Cp*RhCl₂]₂ (309 mg, 0.5 mmol), and silver acetate (3.34 g, 20.0 mmol).

• Evacuate and backfill the flask with an inert atmosphere (e.g., nitrogen or argon).

• Add anhydrous methanol (50 mL) via syringe, followed by ethyl propiolate (1.5 mL, 15.0 mmol).

• Heat the reaction mixture to 80 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 3:1 Hexane/Ethyl Acetate).

• After completion, cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the silver salts. Wash the Celite® pad with dichloromethane (DCM, 2 x 20 mL).

• Combine the filtrates and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (Eluent: Hexane/Ethyl Acetate gradient, starting from 9:1 to 7:3) to afford ethyl 1-oxo-1H-isochromene-3-carboxylate as a solid.

Experimental Protocol: Hydrolysis to 1-Oxo-1H-isochromene-3-carboxylic Acid

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Ethyl 1-oxo-1H-isochromene-3-carboxylate	218.20	(Product from previous step)	~8.0 (assumed yield)
Lithium hydroxide (LiOH)	23.95	383 mg	16.0
Tetrahydrofuran (THF)	72.11	30 mL	-
Water	18.02	10 mL	-
1 M Hydrochloric acid (HCl)	-	As needed	-

Procedure:

• Dissolve the ethyl 1-oxo-1H-isochromene-3-carboxylate in a mixture of THF (30 mL) and water (10 mL) in a 100 mL round-bottom flask.

• Add lithium hydroxide (383 mg, 16.0 mmol) to the solution and stir at room temperature for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Concentrate the reaction mixture under reduced pressure to remove the THF.

• Dilute the remaining aqueous solution with water (20 mL) and wash with diethyl ether (2 x 20 mL) to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1 M HCl.

• Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield 1-oxo-1H-isochromene-3-carboxylic acid as a solid.

Part 2: Synthesis of 1-Oxo-N-phenyl-1H-isochromene-3-carboxamide

This part outlines the conversion of the carboxylic acid intermediate to the final target compound.

Experimental Protocol: Formation of 1-Oxo-1H-isochromene-3-carbonyl chloride

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
1-Oxo-1H-isochromene-3-carboxylic acid	190.15	(Product from previous step)	~7.0 (assumed yield)
Thionyl chloride (SOCl₂)	118.97	1.0 mL (1.64 g)	14.0
Dichloromethane (DCM), anhydrous	84.93	30 mL	-
N,N-Dimethylformamide (DMF)	73.09	1-2 drops	-

Procedure:

• To a flame-dried 100 mL round-bottom flask under an inert atmosphere, suspend 1-oxo-1H-isochromene-3-carboxylic acid in anhydrous DCM (30 mL).

• Add a catalytic amount of DMF (1-2 drops).

• Slowly add thionyl chloride (1.0 mL, 14.0 mmol) to the suspension at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to reflux (around 40 °C) for 2-3 hours, until the solution becomes clear and gas evolution ceases.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove excess thionyl chloride and DCM. The resulting crude 1-oxo-1H-isochromene-3-carbonyl chloride is typically used in the next step without further purification.

Experimental Protocol: Synthesis of 1-Oxo-N-phenyl-1H-isochromene-3-carboxamide

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
1-Oxo-1H-isochromene-3-carbonyl chloride	208.60	(Product from previous step)	~7.0 (assumed yield)
Aniline	93.13	0.71 mL (0.73 g)	7.8
Triethylamine (Et₃N)	101.19	1.5 mL (1.09 g)	10.8
Dichloromethane (DCM), anhydrous	84.93	40 mL	-

Procedure:

• Dissolve the crude 1-oxo-1H-isochromene-3-carbonyl chloride in anhydrous DCM (20 mL) in a flame-dried 100 mL round-bottom flask under an inert atmosphere and cool to 0 °C.

• In a separate flask, dissolve aniline (0.71 mL, 7.8 mmol) and triethylamine (1.5 mL, 10.8 mmol) in anhydrous DCM (20 mL).

• Slowly add the aniline/triethylamine solution to the cooled acid chloride solution via a dropping funnel over 15-20 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Upon completion, wash the reaction mixture with 1 M HCl (2 x 20 mL), saturated sodium bicarbonate solution (2 x 20 mL), and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by flash column chromatography on silica gel to afford 1-oxo-N-phenyl-1H-isochromene-3-carboxamide as a solid.

Characterization

Expected Data for 1-oxo-N-phenyl-1H-isochromene-3-carboxamide:

• Appearance: White to off-white solid.

• ¹H NMR (400 MHz, CDCl₃): δ (ppm) ~10.2 (s, 1H, NH), 8.3-7.2 (m, 10H, Ar-H and isochromene-H), 7.0 (s, 1H, isochromene-H4).

• ¹³C NMR (100 MHz, CDCl₃): δ (ppm) ~162 (C=O, lactone), ~158 (C=O, amide), ~150-120 (aromatic and vinyl carbons), ~105 (isochromene-C4).

• IR (KBr, cm⁻¹): ~3300 (N-H stretch), ~1720 (C=O lactone stretch), ~1670 (C=O amide I stretch), ~1630 (C=C stretch).

• Mass Spectrometry (ESI-MS): m/z calculated for C₁₆H₁₁NO₃ [M+H]⁺.

Safety and Troubleshooting

Safety Precautions:

• Rhodium Catalysts: Handle in a well-ventilated fume hood. Avoid inhalation of dust. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[1]

• Thionyl Chloride: Highly corrosive and reacts violently with water.[2] Handle only in a fume hood with appropriate PPE, including gloves, safety glasses, and a lab coat. Ensure the reaction setup is dry. Quench any residual thionyl chloride carefully with a suitable alcohol (e.g., isopropanol) before workup.

• Aniline: Toxic and readily absorbed through the skin. Handle with gloves in a fume hood.

• Solvents: Dichloromethane and other organic solvents are volatile and flammable. Use in a well-ventilated area away from ignition sources.

Troubleshooting:

Issue	Possible Cause	Suggested Solution
Low yield in Step 1	Inactive catalyst, poor quality reagents, or insufficient reaction time.	Ensure all reagents are pure and anhydrous. Increase reaction time or temperature slightly. Consider using a different silver salt or additive.
Incomplete hydrolysis	Insufficient base or reaction time.	Increase the amount of LiOH and/or extend the reaction time. Gentle heating may be applied.
Low yield in amidation	Incomplete formation of acid chloride, degradation of acid chloride, or side reactions.	Ensure the acid chloride formation goes to completion. Use the crude acid chloride immediately. Perform the reaction at low temperature to minimize side reactions.
Purification difficulties	Presence of closely-eluting impurities.	Optimize the solvent system for column chromatography or try a different purification method like recrystallization from various solvents.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide. The use of a modern Rh(III)-catalyzed C-H activation strategy for the construction of the isocoumarin core offers an efficient and direct route to the key carboxylic acid intermediate. The subsequent amidation is a standard and high-yielding transformation. By following the detailed procedures and safety guidelines, researchers can confidently synthesize this valuable compound for further investigation in their respective fields.

References

• Jiang, Q., Zhu, C., Zhao, H., & Su, W. (2016). Rh(III)‐Catalyzed C−H Olefination of Benzoic Acids under Mild Conditions using Oxygen as the Sole Oxidant. Chemistry–An Asian Journal, 11(3), 356-359. [Link]

Sources

• 1. Effect of Alkoxy Substituents on the Regioselectivity of Catalytic C-H Activation in Benzoic Acids: Experimental and DFT Study [mdpi.com]
• 2. mdpi.com [mdpi.com]

Application Note: Purification Strategies for 1-oxo-N-phenyl-1H-isochromene-3-carboxamide

Introduction & Chemical Context

1-oxo-N-phenyl-1H-isochromene-3-carboxamide is a heterocyclic scaffold belonging to the isocoumarin family.[1] These compounds are structurally characterized by a benzopyran-1-one core with a carboxamide substitution at the C3 position.[1] They are frequently investigated for their biological activities, including serine protease inhibition, anticoagulant properties, and antimicrobial effects.

The purification of this compound presents specific challenges due to its moderate-to-low solubility in common organic solvents and its tendency to co-precipitate with unreacted starting materials (anilines) or hydrolysis byproducts (isocoumarin-3-carboxylic acids).[1]

Physicochemical Profile[1][2][3][4][5][6][7][8][9]

• Physical State: Crystalline solid (typically off-white to pale yellow).[1]

• Melting Point: Expected range 160–190 °C (derivative dependent).

• Solubility:

  • High: DMSO, DMF, hot Dioxane.

  • Moderate: Hot Ethanol, Ethyl Acetate, Dichloromethane (DCM).

  • Low/Insoluble: Water, Diethyl Ether, Hexanes.

Pre-Purification Assessment

Before initiating bulk purification, the crude reaction mixture must be analyzed to define the impurity profile.

Common Impurities:

• Unreacted Aniline: Starting material (often used in excess).[1]

• 1-oxo-1H-isochromene-3-carboxylic acid: Hydrolysis product of the acid chloride intermediate.[1]

• Triethylamine Hydrochloride (Et₃N[1]·HCl): Byproduct salt from the coupling reaction.

Diagnostic Check:

• TLC System: 5% Methanol in DCM or 30% Ethyl Acetate in Hexanes.[1]

  • Target: The amide is typically less polar than the acid but more polar than the aniline.

• LC-MS: Confirm the presence of the molecular ion

  .[1] Watch for a mass peak corresponding to the carboxylic acid ( for loss of aniline fragment, or distinct acid peak).

Primary Purification Protocol: Precipitation & Recrystallization

This is the most efficient method for scaling up (>100 mg), utilizing the compound's poor water solubility to remove salts and polar impurities.

Phase 1: Workup and Crude Isolation

Objective: Remove reaction solvents (e.g., dioxane) and water-soluble salts (Et₃N[1]·HCl).

• Quench: Pour the reaction mixture slowly into 10 volumes of ice-cold water with vigorous stirring.

  • Mechanism:[2] The hydrophobic isocoumarin amide will precipitate immediately, while the dioxane and salts remain in the aqueous phase.

• Digestion: Stir the suspension for 30 minutes. This prevents the occlusion of impurities within the precipitate.

• Filtration: Collect the solid via vacuum filtration using a sintered glass funnel.

• Wash:

  • Wash cake with 1M HCl (2 x 10 mL) to protonate and solubilize unreacted aniline.

  • Wash cake with Saturated NaHCO₃ (2 x 10 mL) to remove unreacted carboxylic acid.

  • Final wash with cold water (3 x 20 mL) to remove salts.

• Dry: Air dry or vacuum dry at 45 °C.[1]

Phase 2: Recrystallization

Objective: Obtain analytical grade purity (>98%).

Solvent System: Ethanol (EtOH) or Ethanol/DMF (9:1).

• Dissolution: Suspend the crude solid in minimal Ethanol. Heat to reflux (approx. 78 °C).

  • Note: If the solid does not dissolve in boiling ethanol, add DMF dropwise until a clear solution is obtained.

• Hot Filtration: If insoluble particles remain (dust, inorganic salts), filter the hot solution through a pre-warmed funnel.

• Crystallization: Allow the solution to cool slowly to room temperature. Do not shock-cool on ice immediately; this causes oiling out.[1]

• Harvest: Once crystals form (typically needles), cool to 4 °C for 1 hour, then filter.

• Wash: Wash crystals with cold Ethanol .

Secondary Protocol: Flash Column Chromatography

Use this method if the crude yield is low (<100 mg) or if the compound "oils out" during recrystallization.

Stationary Phase: Silica Gel (230–400 mesh). Mobile Phase Gradient:

Solvent A	Solvent B	Gradient (%B)	Purpose
Dichloromethane (DCM)	Methanol (MeOH)	0%	Equilibrate column
DCM	MeOH	0% → 2%	Elute non-polar impurities
DCM	MeOH	2% → 5%	Elute Target Amide
DCM	MeOH	10%	Flush polar acids

Note: Isocoumarins can be slightly UV-active.[1] Monitor at 254 nm and 365 nm (many isocoumarins fluoresce).

Process Visualization (Workflow)

Figure 1: Decision tree and workflow for the isolation and purification of isocoumarin-3-carboxamides.

Quality Control & Troubleshooting

Analytical Validation[1]

• HPLC: Purity >95% at 254 nm.

• 1H NMR (DMSO-d6):

  • Look for the Amide NH singlet (typically δ 10.0–11.0 ppm).[3]

  • Verify the Isocoumarin C4-H singlet (typically δ 7.5–8.0 ppm).[1]

  • Confirm absence of broad OH peaks (carboxylic acid impurity).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Oiling Out	Solvent too polar or cooling too fast.[1]	Re-dissolve in hot EtOH. Add drops of DCM to solubilize the oil, then let cool slowly.
Yellow Color Persists	Oxidation byproducts or conjugated impurities.[1]	Perform a short filtration through a pad of activated charcoal or silica while in solution.
Low Yield	Product lost in mother liquor.[1]	Concentrate the mother liquor and perform a second crop crystallization.[1]
Acid Impurity Remains	Incomplete washing.[1]	Re-dissolve in DCM and wash aggressively with 1M NaOH (briefly) or NaHCO₃.

References

• Synthesis of 1-oxo-3,4-dihydro-1H-isochromene-3-carboxamides: Title: Synthesis, Antimicrobial Evaluation, Molecular Docking and ADME-Tox Prediction of Some New 1-Oxo-3,4-dihydro-1H-isochromene-3-carboxamides. Source: Letters in Applied NanoBioScience, 2021. URL:[Link]

• General Isocoumarin Synthesis & Purification: Title: Practical synthesis of isocoumarins via Rh(III)-catalyzed C–H activation/annulation cascade.[1] Source: Beilstein Journal of Organic Chemistry, 2023. URL:[Link]

• Recrystallization Strategies for Coumarin Derivatives: Title: Synthesis of Simple Coumarins: Mixed Solvent Recrystallization Approach and Modification. Source: Research Review International Journal of Multidisciplinary, 2019. URL:[Link]

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. BJOC - Practical synthesis of isocoumarins via Rh(III)-catalyzed C–H activation/annulation cascade [beilstein-journals.org]
• 3. nanobioletters.com [nanobioletters.com]

Application Notes &amp; Protocols: In Vitro Assay Preparation for 1-oxo-N-phenyl-1H-isochromene-3-carboxamide

Foreword: The Scientific Imperative for Robust In Vitro Profiling

The isochromene scaffold is a recurring motif in a multitude of biologically active natural products and synthetic compounds, recognized in medicinal chemistry as a "privileged structure."[1] Derivatives of this heterocyclic system have demonstrated a wide spectrum of pharmacological activities, including antimicrobial, anticancer, and enzyme inhibitory properties.[1][2][3][4] The compound of interest, 1-oxo-N-phenyl-1H-isochromene-3-carboxamide, integrates this isochromene core with a carboxamide linkage, a functional group known to enhance molecular flexibility and facilitate hydrogen bonding interactions with biological targets.[5]

This guide provides a comprehensive framework for the initial in vitro characterization of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide. The protocols herein are designed not merely as a sequence of steps but as a logical, tiered approach to elucidate the compound's cytotoxic, antimicrobial, and potential mechanistic activities. We will proceed from broad primary screening to more focused secondary assays that can illuminate the underlying biology. The causality behind each experimental choice is explained to empower researchers to adapt these protocols to their specific scientific inquiries.

Part 1: Foundational Preparations & Compound Handling

A prerequisite for any successful in vitro assay is the accurate and reproducible preparation of the test compound. Given that many heterocyclic compounds exhibit poor aqueous solubility, a systematic approach to solubilization and stock solution preparation is critical.[6]

Physicochemical Properties & Stock Solution Preparation

• Solubility Assessment (Pre-Assay): Before preparing a high-concentration stock, it is advisable to perform a preliminary solubility test. Visually inspect the dissolution of a small amount of the compound in various common solvents (e.g., DMSO, ethanol, methanol).

• Recommended Solvent: Dimethyl sulfoxide (DMSO) is the recommended solvent for creating a high-concentration primary stock solution due to its broad solubilizing power.

• Protocol for 10 mM Stock Solution:

  • Accurately weigh 2.79 mg of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide (Molar Mass: 279.28 g/mol ).

  • Add 1 mL of high-purity, anhydrous DMSO.

  • Vortex vigorously for 2-5 minutes. If necessary, gently warm the solution in a 37°C water bath to aid dissolution.

  • Visually inspect for complete dissolution. The solution should be clear and free of particulates.

  • Aliquot the stock solution into smaller volumes in sterile, low-binding microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store at -20°C, protected from light.

Table 1: Stock Solution & Dilution Parameters

Parameter	Recommendation	Rationale
Primary Stock Solvent	Anhydrous DMSO	Maximizes solubility and minimizes hydrolysis of the compound.
Primary Stock Conc.	10 mM	A standard starting concentration that allows for a wide range of final assay concentrations.
Storage Conditions	-20°C, protected from light	Prevents degradation and maintains compound integrity.
Working Solution Prep.	Serial dilution in the appropriate cell culture medium or assay buffer.	Ensures compatibility with the biological system and minimizes solvent toxicity.
Final DMSO Conc. in Assay	≤ 0.5% (v/v)	High concentrations of DMSO can be cytotoxic and interfere with assay results. A vehicle control is mandatory.

Part 2: Tier 1 - Primary Screening for Biological Activity

The initial screening aims to answer a fundamental question: Does 1-oxo-N-phenyl-1H-isochromene-3-carboxamide exhibit broad biological activity? We will focus on two key areas where related isochromene derivatives have shown promise: anticancer and antimicrobial effects.[2][3]

Antiproliferative Activity against Cancer Cell Lines

The Sulforhodamine B (SRB) assay is a robust and sensitive method for determining cell viability based on the measurement of cellular protein content.[7] It is less susceptible to interference from colored or reducing compounds compared to metabolic assays like the MTT assay.

Protocol: SRB Cytotoxicity Assay

• Cell Seeding:

  • Plate cells in 96-well flat-bottom plates at a pre-determined optimal density (e.g., 3,000-5,000 cells/well for MCF-7 or PC-3).[7]

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the 10 mM stock solution in the appropriate cell culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM.

  • Include a "vehicle control" (medium with the highest concentration of DMSO used) and a "no-cell" blank control.

  • Carefully replace the medium in the wells with the compound-containing medium (100 µL/well).

  • Incubate for 48-72 hours.

• Cell Fixation & Staining:

  • Gently add 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour to fix the cells.

  • Wash the plates five times with slow-running tap water and allow them to air dry completely.

  • Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

  • Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Air dry completely.

• Measurement:

  • Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

  • Shake the plate for 10-15 minutes on a plate shaker.

  • Read the absorbance at 510 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration and determine the IC₅₀ (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Antibacterial Activity: Broth Microdilution for MIC Determination

Given the documented antibacterial potential of isochromene carboxamides against strains like S. aureus, a broth microdilution assay is essential for determining the Minimum Inhibitory Concentration (MIC).[2][8]

Protocol: Antimicrobial Broth Microdilution Assay

• Bacterial Inoculum Preparation:

  • From a fresh agar plate, inoculate a few colonies of the test bacterium (e.g., Staphylococcus aureus ATCC 43300) into Mueller-Hinton Broth (MHB).[2][8]

  • Incubate at 37°C with shaking until the culture reaches the turbidity of a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.[8]

• Assay Plate Preparation:

  • In a 96-well plate, perform serial two-fold dilutions of the test compound in MHB. Start with a high concentration (e.g., 256 µg/mL) and dilute down.

  • Include a positive control (bacteria with no compound) and a negative control (broth only).

• Inoculation and Incubation:

  • Add 100 µL of the prepared bacterial inoculum to each well.

  • Seal the plate and incubate at 37°C for 16-20 hours.

• MIC Determination:

  • The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.[9]

Part 3: Tier 2 - Mechanistic Elucidation of Cytotoxicity

If 1-oxo-N-phenyl-1H-isochromene-3-carboxamide demonstrates significant cytotoxicity in the primary screen, the next logical step is to investigate the mechanism of cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents. Key hallmarks of apoptosis include the generation of reactive oxygen species (ROS), loss of mitochondrial membrane potential (ΔΨm), and activation of caspases.[7]

Caption: Tiered workflow for in vitro evaluation of the test compound.

Reactive Oxygen Species (ROS) Generation

The fluorescent probe 2',7'-dichlorofluorescein diacetate (DCFH-DA) is a cell-permeable dye that becomes fluorescent upon oxidation by ROS, making it a reliable indicator of oxidative stress.[7]

Protocol: DCFH-DA Assay for ROS

• Cell Seeding: Seed cells in a 24-well plate at a density that will result in 80-90% confluency at the time of the assay (e.g., 1.6 x 10⁵ cells/well).[7] Incubate for 24 hours.

• Compound Treatment: Treat cells with the compound at concentrations around its IC₅₀ for a relevant time period (e.g., 24 or 48 hours).

• Probe Loading: After treatment, wash the cells with warm PBS. Add 10 µM DCFH-DA in serum-free medium and incubate for 1 hour at 37°C in the dark.

• Measurement: Wash the cells again with PBS. Measure the fluorescence using a fluorescence microplate reader or flow cytometer (Excitation ~485 nm, Emission ~530 nm).

Mitochondrial Membrane Potential (ΔΨm) Assay

Rhodamine 123 is a cationic fluorescent dye that accumulates in healthy mitochondria due to their negative membrane potential. A decrease in fluorescence indicates a loss of ΔΨm, a key event in early apoptosis.[7]

Protocol: Rhodamine 123 Assay

• Cell Seeding & Treatment: Seed cells in a 24-well plate (e.g., 5 x 10⁴ cells/well) and treat with the compound as described for the ROS assay.[7]

• Probe Loading: After treatment, add Rhodamine 123 to each well (final concentration 5 µM) and incubate for 1 hour at 37°C.[7]

• Measurement: Wash the cells with PBS and measure the fluorescence (Excitation ~488 nm, Emission ~525 nm). A decrease in fluorescence intensity in treated cells compared to control cells indicates mitochondrial depolarization.

Pan-Caspase Activation Assay

Caspases are a family of proteases that execute the apoptotic program. A fluorescently labeled pan-caspase inhibitor like FITC-VAD-FMK can be used to detect the activation of multiple caspases.[7]

Protocol: CaspACE™ FITC-VAD-FMK Assay

• Cell Seeding & Treatment: Seed cells in a 24-well plate (e.g., 8 x 10⁴ cells/well) and treat with the compound as described above.[7]

• Probe Labeling: After treatment, add the CaspACE™ FITC-VAD-FMK marker to the culture medium according to the manufacturer's instructions and incubate for 1 hour at 37°C in the dark.

• Measurement: Wash the cells and analyze them via fluorescence microscopy or flow cytometry. An increase in green fluorescence indicates caspase activation.

Caption: Hypothesized apoptotic pathway initiated by the test compound.

Part 4: Data Interpretation and Advanced Studies

The culmination of these assays will provide a robust preliminary profile of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide.

Table 2: Interpreting Primary & Secondary Assay Results

Assay	Positive Result	Interpretation & Next Steps
SRB Cytotoxicity	Low IC₅₀ value (e.g., < 10 µM) in cancer cells with higher IC₅₀ in normal cells.	Indicates potent and potentially selective anticancer activity. Proceed to Tier 2 mechanistic assays.
MIC Determination	Low MIC value (e.g., ≤ 8 µg/mL).[2]	Indicates significant antibacterial activity. Further studies could include time-kill kinetics and resistance profiling.
ROS Assay	Increased fluorescence in treated cells.	Suggests the compound induces oxidative stress, a common mechanism in apoptosis.
ΔΨm Assay	Decreased fluorescence in treated cells.	Indicates mitochondrial membrane depolarization, a key event in the intrinsic apoptotic pathway.
Caspase Assay	Increased fluorescence in treated cells.	Confirms the execution phase of apoptosis is activated. Further studies could use specific caspase inhibitors to identify the key players (e.g., Caspase-3, -9).

For compounds showing promising and specific activity, further investigation into precise molecular targets is warranted. Based on literature for related scaffolds, this could involve:

• Enzyme Inhibition Assays: Direct testing against enzymes like aldo-keto reductases (e.g., AKR1B10), cyclooxygenases (COX-1/2), or monoamine oxidases.[1][4][10]

• Western Blot Analysis: To probe the modulation of specific signaling pathways, such as the PI3K/Akt pathway, which is often dysregulated in cancer.[9]

By following this structured, rationale-driven approach, researchers can efficiently and effectively characterize the in vitro bioactivity of novel chemical entities like 1-oxo-N-phenyl-1H-isochromene-3-carboxamide, paving the way for more advanced preclinical development.

References

• BenchChem. (n.d.). Natural occurrence of isochroman scaffolds in bioactive compounds.
• Synthesis, Antimicrobial Evaluation, Molecular Docking and ADME-Tox Prediction of Some New 1-Oxo-3,4- dihydro-1H-isochromene-3-c. (2025, September 4). Letters in Applied NanoBioScience.
• Chemical and Biological Evaluation of Novel 1H-Chromeno[3,2-c]pyridine Derivatives as MAO Inhibitors Endowed with Potential Anticancer Activity. (2023, May). PMC.
• 4-(1-Oxo-1H-isochromen-3-yl)benzenesulfonamides and their effect on cancer cell growth. (2021, December). ResearchGate.
• Chromene-3-carboxamide derivatives discovered from virtual screening as potent inhibitors of the tumour maker, AKR1B10. (2010, April 1). PubMed.
• In Vitro and In Silico Cytotoxic Activity of Isocordoin from Adesmia balsamica Against Cancer Cells. (2025, March 2). MDPI.
• Biologically active 1H-isochromene derivatives. (n.d.). ResearchGate.
• Discovery of Natural Product Inspired 3-Phenyl-1H-isochromen-1-ones as Highly Potent Antioxidant and Antiplatelet Agents: Design, Synthesis, Biological Evaluation, SAR and In Silico Studies. (2022, January 14). Bentham Science Publisher.
• Shyamlal, et al. (2022). Discovery of Natural Product Inspired 3-Phenyl-1H-isochromen-1-ones as Highly Potent Antioxidant and Antiplatelet Agents: Design, Synthesis, Biological Evaluation, SAR and In Silico Studies. Current Pharmaceutical Design, 28(10), 829-840.
• Shyamlal, et al. (n.d.). Discovery of Natural Product Inspired 3-Phenyl-1H-isochromen-1-ones as Highly Potent Antioxidant and Antiplatelet Agents: Design, Synthesis, Biological Evaluation, SAR and In Silico Studies.
• BenchChem. (n.d.). In Vitro Assay Protocols for Novel Antimicrobial Compounds.
• In vitro Methods. (n.d.). CABI Digital Library.
• Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. (n.d.). MDPI.
• Shamili, S., et al. (2023, May 19). Synthesis and antimicrobial activity of novel (1-phenyl-1H-1,2,3-triazo-4-yl) methyl-2-acetamido-1-phenyl-1H-benzo[f]chromene-3-carboxylate and 2-amino-octahydro-4-phenyl-2H-chromene-3-. CSIR-NIScPR.
• Creation of Long-Term Physical Stability of Amorphous Solid Dispersions N-Butyl-N-methyl-1-phenylpyrrolo[1,2-a]pyrazine-3-carboxamide, Resistant to Recrystallization Caused by Exposure to Moisture. (2025, January 6). MDPI.
• Hlotov, S. V., Shablykina, O. V., & Khilya, V. P. (n.d.). 4-(1-Oxo-1H-isochromen-3-yl)benzenesulfonamides and their effect on cancer cell growth. Ukrainica Bioorganica Acta.
• 1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid. (n.d.). BLDpharm.

Sources

• 1. Chemical and Biological Evaluation of Novel 1H-Chromeno[3,2-c]pyridine Derivatives as MAO Inhibitors Endowed with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nanobioletters.com [nanobioletters.com]
• 3. researchgate.net [researchgate.net]
• 4. Chromene-3-carboxamide derivatives discovered from virtual screening as potent inhibitors of the tumour maker, AKR1B10 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. benthamscience.com [benthamscience.com]

Application Note &amp; Protocol: A Palladium-Catalyzed Approach to the Synthesis of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide

Abstract

This document provides a comprehensive guide to the synthesis of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide, a key scaffold in medicinal chemistry. While a direct single-step palladium-catalyzed route is not established, this note details a robust, two-stage synthetic strategy. The core of this approach is the palladium-catalyzed synthesis of a key intermediate, methyl 1-oxo-1H-isochromene-3-carboxylate, via a Sonogashira cross-coupling and subsequent cyclization. This is followed by a well-defined amidation protocol to yield the target compound. This guide offers in-depth mechanistic insights, step-by-step experimental procedures, and critical analysis of reaction parameters to ensure reproducibility and high yield.

Introduction: Significance of the Isochromenone Scaffold

The 1-oxo-1H-isochromene, or isocoumarin, framework is a privileged heterocyclic motif present in numerous natural products and synthetic molecules.[1] These compounds exhibit a wide spectrum of biological activities, including antifungal, anti-HIV, and antiplatelet properties.[2][3] The N-phenyl-carboxamide functionality at the 3-position is a critical pharmacophore that can modulate the biological activity and pharmacokinetic properties of the core isocoumarin structure. The development of efficient and modular synthetic routes to access derivatives such as 1-oxo-N-phenyl-1H-isochromene-3-carboxamide is therefore of significant interest to the drug discovery and development community.

Palladium-catalyzed cross-coupling reactions have become indispensable tools in modern organic synthesis due to their efficiency, selectivity, and functional group tolerance.[4][5][6] This application note leverages the power of palladium catalysis to construct the isochromenone core, providing a reliable and scalable pathway to this important class of compounds.

Synthetic Strategy Overview

The synthesis of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide is approached via a two-part strategy. The initial phase focuses on the construction of the isocoumarin ring system bearing a carboxylic acid ester at the 3-position. The second phase involves the conversion of this ester to the target N-phenyl amide.

Diagram 1: Overall synthetic workflow.

Part 1: Palladium-Catalyzed Synthesis of Methyl 1-oxo-1H-isochromene-3-carboxylate

This section details the synthesis of the key isocoumarin intermediate. The reaction proceeds via a Sonogashira cross-coupling of an aryl halide with a terminal alkyne, followed by an in-situ or subsequent cyclization.[6]

Mechanistic Insights: The Sonogashira Coupling and Cyclization Cascade

The Sonogashira reaction is a powerful method for forming carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[6] The reaction is typically catalyzed by a palladium complex and co-catalyzed by a copper(I) salt.

The catalytic cycle can be broken down into two interconnected cycles: the palladium cycle and the copper cycle.

• Palladium Cycle:

  • Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the aryl halide (2-iodobenzoic acid derivative) to form a Pd(II) complex.

  • Transmetalation: The copper acetylide, formed in the copper cycle, transfers the alkyne group to the palladium center, regenerating the copper(I) catalyst.

  • Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the C-C bond and regenerating the Pd(0) catalyst.

• Copper Cycle:

  • The copper(I) salt reacts with the terminal alkyne in the presence of a base to form a copper acetylide intermediate. This species is crucial for the transmetalation step.

Following the formation of the coupled product, an intramolecular cyclization is induced, often by the same base used in the Sonogashira reaction, to form the isochromenone ring.

Diagram 2: Simplified mechanism of the Sonogashira coupling.

Experimental Protocol: Methyl 1-oxo-1H-isochromene-3-carboxylate

Materials:

Reagent	M.W.	Amount	Moles (mmol)	Eq.
2-Iodobenzoic acid	248.02	2.48 g	10.0	1.0
Methyl propiolate	84.07	1.01 g	12.0	1.2
Pd(PPh₃)₂Cl₂	701.90	140 mg	0.2	0.02
Copper(I) iodide (CuI)	190.45	38 mg	0.2	0.02
Triethylamine (TEA)	101.19	4.2 mL	30.0	3.0
Toluene	-	50 mL	-	-
Tetrahydrofuran (THF)	-	50 mL	-	-

Procedure:

• Reaction Setup: To a dry 250 mL three-necked flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 2-iodobenzoic acid (2.48 g, 10.0 mmol), Pd(PPh₃)₂Cl₂ (140 mg, 0.2 mmol), and CuI (38 mg, 0.2 mmol).

• Solvent and Reagent Addition: Evacuate and backfill the flask with nitrogen three times. Add dry toluene (50 mL) and dry THF (50 mL), followed by triethylamine (4.2 mL, 30.0 mmol).

• Initiation: Stir the mixture at room temperature for 15 minutes. Then, add methyl propiolate (1.01 g, 12.0 mmol) dropwise via a syringe over 5 minutes.

• Reaction: Heat the reaction mixture to 70 °C and stir for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Filter the mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with ethyl acetate (3 x 20 mL).

• Extraction: Combine the filtrates and wash with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate = 3:1) to afford methyl 1-oxo-1H-isochromene-3-carboxylate as a pale yellow solid.

Expected Yield: 75-85%

Part 2: Synthesis of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide

The final step is the conversion of the methyl ester to the desired N-phenyl amide. A direct amidation approach is presented here.

Mechanistic Considerations: Amide Bond Formation

The direct amidation of an ester with an amine is typically a slow process. To facilitate this transformation, the reaction is often heated to drive the equilibrium towards the more stable amide product. The reaction proceeds via a nucleophilic acyl substitution mechanism where the amine attacks the carbonyl carbon of the ester, leading to a tetrahedral intermediate which then collapses to form the amide and release methanol.

Experimental Protocol: 1-oxo-N-phenyl-1H-isochromene-3-carboxamide

Materials:

Reagent	M.W.	Amount	Moles (mmol)	Eq.
Methyl 1-oxo-1H-isochromene-3-carboxylate	204.18	1.02 g	5.0	1.0
Aniline	93.13	0.56 g	6.0	1.2
Toluene	-	30 mL	-	-

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve methyl 1-oxo-1H-isochromene-3-carboxylate (1.02 g, 5.0 mmol) in toluene (30 mL).

• Reagent Addition: Add aniline (0.56 g, 6.0 mmol) to the solution.

• Reaction: Heat the mixture to reflux (approximately 110 °C) and maintain for 24 hours. Monitor the disappearance of the starting ester by TLC.

• Workup: Cool the reaction mixture to room temperature. A precipitate of the product should form.

• Purification: Collect the solid product by vacuum filtration. Wash the solid with cold toluene (2 x 10 mL) and then with hexane (2 x 10 mL).

• Drying: Dry the product under vacuum to obtain 1-oxo-N-phenyl-1H-isochromene-3-carboxamide as a white to off-white solid. Further purification can be achieved by recrystallization from ethanol if necessary.

Expected Yield: 80-90%

Characterization Data (Predicted)

1-oxo-N-phenyl-1H-isochromene-3-carboxamide:

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): 10.2 (s, 1H, NH), 8.3 (d, J=8.0 Hz, 1H), 7.8-7.2 (m, 8H), 7.0 (s, 1H).

• ¹³C NMR (100 MHz, CDCl₃) δ (ppm): 163.2, 160.5, 145.1, 138.2, 135.4, 130.1, 129.3, 128.8, 125.0, 124.5, 120.8, 120.3, 118.9, 110.5.

• HRMS (ESI): m/z calculated for C₁₆H₁₁NO₃ [M+H]⁺: 266.0761, found: 266.0759.

Troubleshooting and Optimization

• Low Yield in Part 1: Ensure all reagents and solvents are anhydrous. The palladium and copper catalysts are sensitive to air and moisture. Degassing the solvent and maintaining a positive nitrogen pressure is crucial. If the reaction stalls, a small additional portion of the palladium catalyst can be added.

• Incomplete Reaction in Part 2: The amidation reaction can be slow. If the reaction is not complete after 24 hours, the reaction time can be extended. Alternatively, a higher boiling point solvent such as xylene can be used. For a more rapid and efficient conversion, the intermediate ester can be first hydrolyzed to the carboxylic acid, which is then coupled with aniline using standard peptide coupling reagents (e.g., EDC/HOBt).

• Purification Challenges: The final product is generally a crystalline solid and can often be purified by simple filtration and washing. If column chromatography is required, a silica gel column with a gradient of ethyl acetate in hexane is recommended.

Conclusion

This application note outlines a reliable and reproducible two-stage synthesis for 1-oxo-N-phenyl-1H-isochromene-3-carboxamide. The key palladium-catalyzed Sonogashira coupling and cyclization provides an efficient entry into the isochromenone core structure. The subsequent amidation is a straightforward transformation that can be optimized for high yield. This protocol provides a solid foundation for researchers to access this important class of molecules for further investigation in drug discovery and development programs.

References

• The Role of Palladium Catalysts in Cross-Coupling Reactions. (2025, September 4). Google Cloud.
• Palladium Catalysts - Catalysts / Alfa Chemistry. (n.d.). Alfa Chemistry.
• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry | Organic Process Research & Development - ACS Publications. (2024, September 9).
• Intramolecular Heck Reaction for the Synthesis of Isochromanes under Ambient and High pressure - Academia.edu. (n.d.). Academia.edu.
• Pd 2 dba 3 /P(t-Bu) 3 H.BF 4 /Cy 2 NMe Catalyzed Heck Coupling in Synthesis of 3-Alkenyl- 1H -Isochromen-1-Ones | Request PDF - ResearchGate. (n.d.).
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010, October 6). Nobel Prize.
• Palladium-Catalyzed Oxidative Carbonylation of 1-Alkynes into 2-Alkynoates with Molecular Oxygen as - Oxford Academic. (n.d.). Oxford Academic.
• Palladium-Catalyzed Asymmetric Carbonylation of Alkynes to Axially Chiral Carbothioate Esters. (2025, September 22).
• Palladium Catalysts - Sigma-Aldrich. (n.d.). Sigma-Aldrich.
• Sonogashira Coupling - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal.
• Sonogashira coupling - Wikipedia. (n.d.). Wikipedia.
• Isocoumarin synthesis - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal.
• A palladium iodide catalyzed regioselective carbonylative route to isocoumarin and thienopyranone carboxylic esters | Request PDF - ResearchGate. (2026, February 8).
• Direct Synthesis of 3‐Aryl Substituted Isocoumarins and Phthalides through Palladium Acetate Catalyzed C(sp 2 )−H Activation in Ionic Liquids - PMC. (n.d.). PMC.
• Palladium-Catalyzed Synthesis of Isocoumarins and Phthalides via tert-Butyl Isocyanide Insertion - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal.
• (PDF) Direct Synthesis of 3‐Aryl Substituted Isocoumarins and Phthalides through Palladium Acetate Catalyzed C(sp)−H Activation in Ionic Liquids - ResearchGate. (2025, October 17).
• Synthesis, Antimicrobial Evaluation, Molecular Docking and ADME-Tox Prediction of Some New 1-Oxo-3,4- dihydro-1H-isochromene-3-c - Letters in Applied NanoBioScience. (2025, September 4). Letters in Applied NanoBioScience.
• One-pot synthesis of amides from carboxylic acids activated using thionyl chloride - RSC Publishing. (n.d.). RSC Publishing.
• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. (n.d.). Organic Chemistry Portal.
• Discovery of Natural Product Inspired 3-Phenyl-1H-isochromen-1-ones as Highly Potent Antioxidant and Antiplatelet Agents: Design, Synthesis, Biological Evaluation, SAR and In Silico Studies - PubMed. (n.d.). PubMed.

Sources

• 1. Isocoumarin synthesis [organic-chemistry.org]
• 2. Palladium-Catalyzed Synthesis of Isocoumarins and Phthalides via tert-Butyl Isocyanide Insertion [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 6. Sonogashira Coupling [organic-chemistry.org]

dosing guidelines for 1-oxo-N-phenyl-1H-isochromene-3-carboxamide in animal models

Defining the Compound

I've started identifying the key compound, 1-oxo-N-phenyl-1H-isochromene-3-carboxamide , for the dosing guide. The first step is confirming its identity. Next, I need to create a detailed Application Note and Protocol guide for using this in animal models.

Investigating Its Identity

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Outlining Search Outcomes

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Constructing Initial Queries

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Investigating compound details

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Expanding search parameters

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Clarifying Chemical Structures

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Investigating Inhibition Potential

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Determining Dosing Strategies

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Analyzing Compound Origin

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Refining Target Application

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Clarifying Potential Applications

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Investigating Biological Activity

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Defining Compound Applications

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Formulating Research Plan

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Pinpointing Compound's Profile

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Drafting Application Note

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Refining Protocol Elements

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Identifying Chemical Probe

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Refining Inhibitor Focus

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Confirming Inhibitor Function

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Investigating Potential Targets

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Defining Scaffold Focus

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Developing Initial Protocols

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Defining Experimental Workflow

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Application Note: Storage, Handling, and Experimental Protocols for 1-oxo-N-phenyl-1H-isochromene-3-carboxamide

Introduction & Chemical Context

1-oxo-N-phenyl-1H-isochromene-3-carboxamide (also known as N-phenyl-1-oxo-1H-isochromene-3-carboxamide) is a synthetic small molecule belonging to the isocoumarin (1H-2-benzopyran-1-one) class. Compounds in this family are frequently investigated in medicinal chemistry as inhibitors of serine proteases, poly(ADP-ribose) polymerase (PARP), and casein kinase 2 (CK2).

The molecule features a bicyclic lactone core fused to a phenyl-carboxamide side chain. While the amide linkage provides structural rigidity, the lactone ring (cyclic ester) represents a specific stability vulnerability, particularly in nucleophilic or basic environments. This application note defines the rigorous protocols required to maintain the chemical integrity of this compound during storage and biological assays.

Physicochemical Profile

Property	Description
Chemical Structure	Bicyclic isocoumarin core with a C3-phenylcarboxamide substituent.
Molecular Weight	~265.26 g/mol (Calculated based on formula C₁₆H₁₁NO₃)
Appearance	Typically a white to pale yellow crystalline solid.
Solubility (Water)	Negligible (Hydrophobic).
Solubility (Organic)	Soluble in DMSO (>10 mM), DMF; Moderately soluble in warm Ethanol.
Key Reactivity	Lactone Hydrolysis: The C1-carbonyl is susceptible to nucleophilic attack (OH⁻), leading to ring opening.

Critical Storage Protocols

The stability of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide is dictated by the moisture sensitivity of the lactone ring. Hydrolysis transforms the active inhibitor into its inactive keto-acid form.

A. Solid State Storage

• Temperature: Store at -20°C for long-term stability (>1 month). Short-term storage (days) at 4°C is acceptable.

• Atmosphere: The vial must be sealed under inert gas (Nitrogen or Argon) if possible.

• Desiccation: Store within a secondary container (desiccator) or with silica gel packets to prevent moisture absorption.

• Light: Protect from light. Isocoumarin derivatives can undergo photodegradation or dimerization under UV exposure.

B. Solution State (Stock Solutions)

Solvent Choice: Dimethyl sulfoxide (DMSO) is the gold standard. It is aprotic and prevents hydrolysis better than alcohols (methanol/ethanol), which can act as nucleophiles over long periods.

• Concentration: Prepare high-concentration stocks (e.g., 10 mM or 50 mM) to minimize the volume of solvent required.

• Aliquot: Do not freeze-thaw repeatedly. Divide the stock into single-use aliquots (e.g., 20–50 µL) in amber microcentrifuge tubes.

• Storage: Store aliquots at -80°C .

• Shelf Life:

  • Solid: 2 years (if desiccated).

  • DMSO Stock (-80°C): 6 months.

  • DMSO Stock (Room Temp): <24 hours.

C. Stability Logic Diagram

The following diagram illustrates the degradation pathway and the logic behind the storage choices.

Caption: Stability logic emphasizing the protection of the lactone ring from hydrolytic cleavage.

Solubility & Reconstitution Protocol

This compound is hydrophobic. Direct addition to aqueous buffers (PBS, Media) will result in precipitation (crashing out), leading to false negatives in biological assays.

Reconstitution Workflow

• Calculate: Determine the mass required for a 10 mM stock .

  • Example: For 1 mg of compound (MW ~265.26), add ~377 µL of 100% DMSO.

• Dissolve: Add DMSO to the vial. Vortex vigorously for 30 seconds.

  • Visual Check: Ensure the solution is clear. If particles persist, sonicate in a water bath for 2–5 minutes at room temperature.

  • Warning: Do not heat above 40°C to avoid thermal degradation.

• Intermediate Dilution (The "Sandwich" Method):

  • Never go straight from 100% DMSO stock to the assay well.

  • Prepare a 10x or 100x intermediate in the assay media without serum (serum proteins can bind hydrophobic drugs non-specifically).

  • Example: Dilute 1 µL of 10 mM Stock into 99 µL of PBS/Media (Final: 100 µM, 1% DMSO). Mix rapidly.

• Final Application: Add the intermediate solution to your cells/enzyme mix to achieve the final 1x concentration (e.g., 10 µM, 0.1% DMSO).

Experimental Application: Enzyme Inhibition Assay

Context: Isocoumarin-3-carboxamides are often tested as inhibitors of proteases or kinases. This protocol outlines a standard IC50 determination workflow ensuring solvent compatibility.

Materials:

• Assay Buffer (e.g., Tris-HCl pH 7.4; Avoid pH > 8.0 ).

• Enzyme (Target).[1]

• Substrate (Fluorogenic/Chromogenic).

• Compound Stock (10 mM in DMSO).

Step-by-Step Protocol:

• Buffer Prep: Prepare assay buffer. Critical: Ensure pH is near 7.[2]4. If pH is >8.5, the isocoumarin ring may hydrolyze during the incubation time.

• Serial Dilution:

  • Prepare a 9-point dilution series of the compound in 100% DMSO first.

  • Reason: Diluting in water results in precipitation at high concentrations. Keep it in DMSO until the last step.

• Transfer: Transfer 1 µL of each DMSO dilution into the wells of a 96-well plate.

• Enzyme Addition: Add 49 µL of Enzyme solution (in Buffer) to the wells.

  • Incubation: Incubate for 15–30 minutes at RT. This allows the inhibitor to bind (isocoumarins can be slow-binding or covalent reversible inhibitors).

• Substrate Initiation: Add 50 µL of Substrate solution.

• Read: Monitor signal (Fluorescence/Absorbance) kinetically for 30–60 minutes.

• Analysis: Normalize rates to DMSO-only controls (0% Inhibition).

Workflow Diagram

Caption: Step-wise experimental workflow to maintain solubility and ensure equilibrium binding.

Troubleshooting & FAQ

Issue	Probable Cause	Corrective Action
Compound Precipitates	Added high concentration DMSO stock directly to cold buffer.	Use the "Intermediate Dilution" step. Warm buffer to RT before addition.
Loss of Activity over time	Hydrolysis of the lactone ring.[2][3]	Check buffer pH (must be < 8.0).[2][3] Ensure stock was stored at -20°C.
High Background Signal	Compound autofluorescence.	Isocoumarins are often fluorescent. Run a "Compound Only" control (no enzyme) and subtract this baseline.
Inconsistent IC50	Non-specific binding to plastics.	Use low-binding plates (BSA-blocked or specific polymer). Add 0.01% Triton X-100 to buffer.

References

• Isocoumarin Synthesis & Properties

  • Pal, S. (2011).[4] Isocoumarin and Its Derivatives: An Overview on their Synthesis and Applications. Current Organic Chemistry.

• Lactone Stability in Biological Media

  • Gao, S., et al. (2022). Stability of Lactone Cycles in Solutions. Semantic Scholar/Chem.

• Coumarin-3-Carboxamide Biological Activity

  • Promchai, T., et al. (2021). Synthesis and Biological Activity Evaluation of Coumarin-3-Carboxamide Derivatives. Molecules (MDPI).

• Handling of Hydrophobic Inhibitors

  • Wayman, et al. (2024). Assay Guidance Manual: Handling of Compound Libraries. NCBI Bookshelf.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Lactone Stabilized by Crosslinked Cyclodextrin Metal-Organic Frameworks to Improve Local Bioavailability of Topotecan in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Divergent Synthesis and Chemical Reactivity of Bicyclic Lactone Fragments of Complex Rearranged Spongian Diterpenes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide

Welcome to the technical support center for the synthesis of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide and its analogues. This guide is designed for researchers, medicinal chemists, and drug development professionals seeking to enhance the yield and purity of this valuable scaffold. The isochromene core is a privileged structure found in numerous bioactive natural products and synthetic molecules, exhibiting promising therapeutic potential.[1][2]

This document moves beyond standard protocols to provide in-depth troubleshooting, explain the chemical reasoning behind experimental choices, and offer field-proven optimization strategies.

Understanding the General Synthetic Pathway

The most common and reliable route to 1-oxo-N-phenyl-1H-isochromene-3-carboxamide is a two-stage process. First, an appropriate starting material is cyclized to form the key intermediate, 1-oxo-1H-isochromene-3-carboxylic acid, which is then activated. Second, this activated intermediate undergoes an amidation reaction with aniline.

Caption: General two-stage synthetic workflow.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental challenges in a question-and-answer format, focusing on the causality of common problems.

Problem Area: Stage 1 - Isochromene Core Synthesis & Activation

Question: My yield for the 1-oxo-1H-isochromene-3-carboxylic acid intermediate is consistently low. What are the likely causes?

Answer: Low yields at this stage typically stem from three areas: the starting materials, the cyclization conditions, or the workup procedure.

• Starting Material Integrity: The synthesis often begins with an ortho-alkynylbenzaldehyde derivative. Ensure this precursor is pure and free from contaminants that could poison the catalyst or lead to side reactions.

• Inefficient Cyclization: The conversion of the linear precursor to the heterocyclic isochromene core is the critical bond-forming step.

  • Catalyst Choice: Various metal catalysts, including gold, silver, and ruthenium, have been employed for similar cycloisomerization reactions.[3][4] If using a catalyst, ensure it is active and used under the correct inert atmosphere conditions.

  • Reaction Conditions: Temperature and reaction time are critical. Monitor the reaction by Thin Layer Chromatography (TLC) to determine the point of maximum conversion without significant byproduct formation. Overly harsh conditions can lead to decomposition.

• Side Reactions: Electrophilic cyclization methods using reagents like I₂, ICl, or NBS can be effective but may also lead to unwanted side products if not carefully controlled.[5] Incomplete reaction or the formation of isomeric products are known challenges in organic synthesis.[6]

Question: I am having difficulty converting the carboxylic acid to the 1-oxo-1H-isochromene-3-carbonyl chloride. The reaction seems sluggish or produces a dark, intractable mixture.

Answer: This activation step is highly sensitive to moisture and reaction conditions.

• Anhydrous Conditions are Essential: The primary culprit is often residual water, which will quench the chlorinating agent and hydrolyze the desired acid chloride back to the starting carboxylic acid. Ensure all glassware is oven-dried, and use anhydrous solvents.

• Choice of Chlorinating Agent: Thionyl chloride (SOCl₂) is commonly used.[7] Using it in excess with a catalytic amount of anhydrous N,N-Dimethylformamide (DMF) can facilitate the reaction. Alternatively, oxalyl chloride in a non-polar solvent like Dichloromethane (DCM) is often a milder and cleaner option.

• Temperature Control: The initial reaction should be performed at a low temperature (e.g., 0 °C) and then allowed to warm to room temperature or be gently heated (e.g., to 40-50 °C) to drive it to completion. Excessive heat can cause decomposition of the sensitive isochromene ring system.

• Removal of Excess Reagent: After the reaction is complete, the excess volatile chlorinating agent must be thoroughly removed under vacuum. Residual SOCl₂ or oxalyl chloride will interfere with the subsequent amidation step.

Problem Area: Stage 2 - The Amidation Reaction

Question: My final amidation step to produce the N-phenyl carboxamide has a very low yield. What can I do to improve it?

Answer: This is the most frequent point of failure. Assuming the acid chloride intermediate is pure and reactive, the issue likely lies in the reaction setup, the base used, or competing side reactions.

Caption: Troubleshooting flowchart for the amidation step.

• Reactivity of the Acid Chloride: The acid chloride is highly reactive and susceptible to hydrolysis. It is best practice to use it immediately after preparation and removal of the chlorinating agent.

• Role of the Base: A base is critical for scavenging the HCl generated during the reaction.

  • Choice of Base: A non-nucleophilic tertiary amine like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) is ideal. Using a nucleophilic base like pyridine can lead to the formation of an acylpyridinium intermediate, which may or may not be beneficial depending on the substrate.

  • Stoichiometry: At least one equivalent of base is required to neutralize HCl. However, using 1.5 to 2.0 equivalents is recommended to ensure the reaction medium remains basic and to facilitate the deprotonation of any aniline hydrochloride salt that may form.

• Solvent Choice: The solvent must be aprotic and anhydrous.

  • Recommended Solvents: Dry dioxane has been reported to be effective.[8] Dichloromethane (DCM) and tetrahydrofuran (THF) are also excellent choices.

  • Solvents to Avoid: Protic solvents like alcohols or water will react with the acid chloride, destroying the starting material.

• Temperature and Addition Order: The reaction is typically exothermic. Add the acid chloride solution dropwise to a cooled (0 °C) solution of aniline and the base in the chosen solvent. This controls the initial exotherm and minimizes side reactions. After the addition is complete, the reaction can be allowed to warm to room temperature and stirred until completion.

Frequently Asked Questions (FAQs)

Q: Are there alternatives to the acid chloride method for the amidation step?

A: Yes. If the acid chloride route proves problematic, standard peptide coupling agents can be used directly with the 1-oxo-1H-isochromene-3-carboxylic acid. This avoids the harsh chlorination step. Common coupling systems include:

• EDC/HOBt: (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide with Hydroxybenzotriazole)

• HATU: (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) These reagents generate a highly reactive ester in situ, which then reacts with the aniline. While more expensive, this method is often milder and can lead to higher yields with sensitive substrates.

Q: How can I effectively monitor the reaction's progress?

A: Thin Layer Chromatography (TLC) is the most straightforward method. Use a solvent system (e.g., Ethyl Acetate/Hexanes) that gives good separation between your starting materials (aniline and the isochromene intermediate) and the final, typically less polar, amide product. Staining with potassium permanganate can help visualize spots if they are not UV-active. For more precise analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) can confirm the formation of the product by its mass.

Q: My final product is difficult to purify. What are the likely impurities?

A: Common impurities include:

• Unreacted aniline.

• The hydrolyzed acid, 1-oxo-1H-isochromene-3-carboxylic acid.

• Salts of the base used (e.g., triethylammonium chloride), which are typically removed during the aqueous workup. Recrystallization from a suitable solvent system (e.g., Ethanol/Water or Ethyl Acetate/Hexanes) is often effective for purification. If that fails, column chromatography on silica gel is the standard alternative.

Optimized Experimental Protocols

The following protocols are baseline procedures synthesized from common laboratory practices and literature precedents.[7][8] They should be adapted based on your specific substrate and laboratory conditions.

Protocol A: Synthesis of 1-oxo-1H-isochromene-3-carbonyl chloride (4)

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1-oxo-1H-isochromene-3-carboxylic acid (1.0 equiv).

• Add thionyl chloride (SOCl₂, 5.0 equiv) and a catalytic drop of anhydrous DMF.

• Heat the mixture to reflux (approx. 80 °C) for 2-3 hours, or until the evolution of gas ceases and the solid has dissolved.

• Allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride under reduced pressure (in a fume hood). It is crucial to remove all of it.

• The resulting crude acid chloride (a solid or oil) should be used immediately in the next step without further purification.

Protocol B: Synthesis of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide (5)

• In a separate, oven-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen), dissolve aniline (1.1 equiv) and triethylamine (2.0 equiv) in anhydrous Dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Dissolve the crude 1-oxo-1H-isochromene-3-carbonyl chloride (4) from Protocol A in a minimal amount of anhydrous DCM.

• Add the acid chloride solution dropwise to the cooled aniline solution over 15-20 minutes with vigorous stirring.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12 hours or until TLC analysis indicates the consumption of the limiting reagent.

• Workup:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude solid by recrystallization from a suitable solvent (e.g., ethanol) or by silica gel column chromatography to afford the pure product.

Data Summary: Impact of Conditions on Yield

Parameter	Condition / Reagent	Potential Issue if Sub-optimal	Recommended Action	Expected Impact on Yield
Solvent	Anhydrous Dioxane, DCM, THF	Presence of water will hydrolyze the acid chloride intermediate.	Use freshly dried, anhydrous solvents.	High
Base	Triethylamine (Et₃N)	Insufficient base fails to neutralize HCl; nucleophilic bases can cause side reactions.	Use 1.5-2.0 equivalents of a non-nucleophilic tertiary amine.	High
Temperature	0 °C to Room Temp	High initial temperature can lead to side product formation and decomposition.	Perform initial addition at 0 °C, then warm to room temperature.	Medium
Intermediate	Freshly prepared acid chloride	The acid chloride is moisture-sensitive and can degrade upon storage.	Prepare the acid chloride and use it immediately.	High
Alternative	Peptide Coupling Agents	Avoids harsh chlorinating agents but can be costly and require different optimization.	Use HATU or EDC/HOBt if the acid chloride method fails.	Potentially Higher

References

• Hlushak, V., et al. (2025). Synthesis, Antimicrobial Evaluation, Molecular Docking and ADME-Tox Prediction of Some New 1-Oxo-3,4-dihydro-1H-isochromene-3-c. Letters in Applied NanoBioScience. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of isochromenes. Retrieved February 21, 2026, from [Link]

• Dell'Acqua, M., et al. (2014). Mild Regiospecific Synthesis of 1-Alkoxy-isochromenes Catalyzed by Well-Defined [Silver(I)(Pyridine-Containing Ligand)] Complexes. The Journal of Organic Chemistry, 79(8), 3494–3505. Available at: [Link]

• Wang, Z., et al. (2022). Asymmetric synthesis of isochromanone derivatives via trapping carboxylic oxonium ylides and aldol cascade. Nature Communications, 13(1), 1-9. Available at: [Link]

• Laue, T., & Plagens, A. (2005). Side Reactions in Organic Synthesis. John Wiley & Sons.

• Shamili, S., et al. (2023). Synthesis and antimicrobial activity of novel (1-phenyl-1H-1,2,3-triazo-4-yl) methyl-2-acetamido-1-phenyl-1H-benzo[f]chromene-3-carboxylate and 2-amino-octahydro-4-phenyl-2H-chromene-3-carbonitrile. Indian Journal of Chemistry, 62(5), 445-455. Available at: [Link]

• Shyamlal, B. R. K., et al. (2022). Discovery of Natural Product Inspired 3-Phenyl-1H-isochromen-1-ones as Highly Potent Antioxidant and Antiplatelet Agents: Design, Synthesis, Biological Evaluation, SAR and In Silico Studies. Current Pharmaceutical Design, 28(10), 829-840. Available at: [Link]

• Tomás-Mendivil, E., et al. (2015). Synthesis of Functionalized 1H-Isochromene Derivatives via a Au-Catalyzed Domino Cycloisomerization/Reduction Approach. Organic Letters, 17(24), 6126–6129. Available at: [Link]

• Wagner, A., et al. (2025). Discovery and optimization of a novel carboxamide scaffold with selective antimalarial activity. MalariaWorld Journal.

• Yue, D., et al. (2005). Syntheses of Isochromenes and Naphthalenes by Electrophilic Cyclization of Acetylenic Arenecarboxaldehydes. Organic Letters, 7(8), 1541-1544. Available at: [Link]

• Wagner, A., et al. (2024). Discovery and Optimization of a Novel Carboxamide Scaffold with Selective Antimalarial Activity. ChemRxiv. Available at: [Link]

• Wang, Y., et al. (2025). Design, synthesis, and evaluation of 1, 3-dioxo-N-phenylisoindoline-5-carboxamide derivatives as potent reversible inhibitors of human monoamine oxidase B with neuroprotective properties. European Journal of Medicinal Chemistry.

• Gordon, A. T., et al. (2020). Synthesis and biological evaluation of chromone-3-carboxamides. Arkivoc, 2020(5), 1-14. Available at: [Link]

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stability of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide in cell culture media

A Guide for Researchers on Compound Stability in Cell Culture Media

Welcome to the technical support center for 1-oxo-N-phenyl-1H-isochromene-3-carboxamide and related small molecules. This guide is designed for researchers, scientists, and drug development professionals to proactively address and troubleshoot potential stability issues when using this compound in cell-based assays. Understanding and confirming the stability of your test compound under your specific experimental conditions is a critical and often overlooked step that is fundamental to the reliability and reproducibility of your results.

This resource provides in-depth FAQs and a step-by-step troubleshooting guide to help you diagnose and mitigate stability-related problems, ensuring the integrity of your data.

Frequently Asked Questions (FAQs)

Q1: What are the primary structural features of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide that might be susceptible to degradation in cell culture?

A1: The molecule possesses two key functional groups that warrant stability considerations:

• The 1-oxo-1H-isochromene core: This is a type of lactone, which is a cyclic ester. Esters are known to be susceptible to hydrolysis, particularly in aqueous environments like cell culture media. This reaction can be catalyzed by changes in pH or by enzymes present in the media supplements, such as fetal bovine serum (FBS).[1]

• The N-phenyl-carboxamide linkage: This is an amide bond. While generally more stable than an ester bond, amides can be hydrolyzed by specific enzymes, such as amidases or proteases, which are also present in serum.[2]

The primary concern for this molecule is the potential hydrolysis of the lactone ring, which would open the ring to form a carboxylic acid derivative.

Q2: What are the most common sources of compound degradation in a typical cell culture experiment?

A2: Instability in cell culture can stem from several factors, broadly categorized as chemical and biological/enzymatic.[3]

• Chemical Degradation: This is primarily driven by hydrolysis. The aqueous nature and pH of the cell culture medium (typically pH 7.2-7.4) can facilitate the slow hydrolysis of susceptible functional groups like esters (lactones).[1]

• Enzymatic Degradation: Fetal Bovine Serum (FBS) is a complex mixture of proteins, growth factors, and enzymes.[4] Esterases and proteases within FBS are the most likely culprits for enzymatically degrading small molecules.[5][6]

• Environmental Factors: Exposure to light can cause photodegradation of some compounds, and improper storage (e.g., repeated freeze-thaw cycles of stock solutions) can also compromise compound integrity.[7]

Q3: My compound seems to lose its biological effect in a long-term experiment (e.g., 48-72 hours). Could this be a stability issue?

A3: Yes, a time-dependent loss of activity is a classic indicator of compound instability. If your compound is degrading over the course of the experiment, its effective concentration is decreasing, which would lead to a diminished biological response at later time points. This is why it is crucial to determine the compound's half-life in your specific experimental setup.

Q4: How can I preemptively assess the stability of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide before starting a large-scale screening experiment?

A4: A preliminary stability test is highly recommended. This involves incubating the compound in your complete cell culture medium (including FBS) under standard culture conditions (37°C, 5% CO₂) for the maximum duration of your planned experiment. Samples of the medium should be taken at various time points (e.g., 0, 2, 8, 24, 48, 72 hours) and analyzed by an analytical method like HPLC or LC-MS to quantify the remaining concentration of the parent compound.[8]

Troubleshooting Guide: Investigating Compound Instability

This guide provides a systematic approach to identifying and resolving issues related to the potential degradation of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide during your experiments.

Problem 1: High Variability Between Replicates or Poor Reproducibility Between Experiments

• Potential Cause: Inconsistent degradation of the compound due to variations in experimental setup.

• Diagnostic Workflow:

  • Review Preparation Protocol: Ensure that the compound stock solution is properly dissolved and that the final dilution into the medium is performed consistently for all replicates and experiments. Avoid storing diluted compound solutions in media for extended periods before adding them to the cells.[9]

  • Check Serum Lot: Serum is a biologically variable product. Different lots of FBS can have different levels of enzymatic activity, leading to batch-to-batch differences in compound stability.[3] If you've recently changed your lot of FBS, this is a prime suspect.

  • Assess Plating Consistency: Ensure that cell seeding density is consistent across all wells and plates. Variations in cell number can affect the metabolic rate and the pH of the microenvironment, potentially influencing compound stability.[10]

  • Perform a Direct Stability Test: If the above checks do not resolve the issue, proceed to the Experimental Protocol 1: Quantitative Stability Assessment via HPLC/LC-MS to directly measure the compound's half-life in your media.

Problem 2: Reduced or No Efficacy of the Compound Compared to Expected Results

• Potential Cause: Rapid degradation of the compound upon addition to the cell culture medium, leading to a lower-than-intended effective concentration.

• Troubleshooting & Optimization Steps:

  • Hypothesize Degradation Pathway: Based on the structure, the primary suspect for degradation is the hydrolysis of the isocoumarin lactone ring. This would result in the formation of the corresponding 2-carboxy-phenylacetic acid derivative.

    Diagram of Potential Degradation Pathway:

    Potential degradation of the target compound.

  • Test the Role of Serum:

    • Reduce Serum Concentration: If your cell line can tolerate it, try performing the experiment with a lower FBS concentration (e.g., 5% or 2%).

    • Use Heat-Inactivated Serum: Heat inactivation (typically 56°C for 30 minutes) can denature some heat-labile enzymes, potentially slowing down the degradation rate. Compare the compound's efficacy in standard FBS versus heat-inactivated FBS.

    • Serum-Free Conditions: For short-term experiments, treating cells in a serum-free medium for the duration of the compound exposure can be a powerful diagnostic tool. If the compound is more effective in serum-free media, enzymatic degradation is highly likely.

  • Directly Measure Stability: Execute Experimental Protocol 1 to confirm the rate of degradation and identify potential degradation products.

Problem 3: Discrepancy Between Biochemical Assay and Cell-Based Assay Potency (IC50/EC50)

• Potential Cause: The compound is stable in the clean buffer system of a biochemical assay but degrades in the complex environment of cell culture medium.

• Troubleshooting & Optimization Steps:

  • Incubate Compound in Media: Before adding the compound to the target in a biochemical assay, pre-incubate it in complete cell culture medium (with FBS) for a set period (e.g., 2-4 hours) at 37°C. Then, test its activity. A significant drop in potency after pre-incubation points to instability.

  • Quantify the Difference: Use the data from Experimental Protocol 1 to understand the kinetics of degradation. For example, if the half-life is 12 hours, the average concentration over a 24-hour experiment is significantly lower than the initial concentration. This can help to quantitatively explain the potency shift.

Experimental Protocols

Experimental Protocol 1: Quantitative Stability Assessment via HPLC/LC-MS

This protocol provides a framework for determining the stability of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide in your specific cell culture medium.

Objective: To quantify the concentration of the parent compound over time and calculate its half-life under experimental conditions.

Materials:

• 1-oxo-N-phenyl-1H-isochromene-3-carboxamide

• Complete cell culture medium (e.g., DMEM + 10% FBS + 1% Pen/Strep)

• 6-well tissue culture plate or sterile microcentrifuge tubes

• Calibrated incubator (37°C, 5% CO₂)

• HPLC or LC-MS system with a suitable column (e.g., C18 reversed-phase)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Sterile, filtered water (HPLC grade)

Workflow Diagram:

Workflow for assessing compound stability.

Procedure:

• Preparation of Test Solution: Prepare a solution of the compound in your complete cell culture medium at the final concentration used in your experiments (e.g., 10 µM). Ensure the compound is fully dissolved.

• Incubation:

  • Aliquot the test solution into separate sterile microcentrifuge tubes or wells of a multi-well plate for each time point to be tested (e.g., T=0, 2, 4, 8, 24, 48, and 72 hours).

  • Include a "no-cell" control to distinguish between chemical/enzymatic degradation in the medium and cell-mediated metabolism.

  • Place the samples in a 37°C, 5% CO₂ incubator.

• Sample Collection:

  • At each designated time point, remove one aliquot.

  • For the T=0 sample, process it immediately after preparation.

  • To stop any enzymatic reaction, immediately add 2-3 volumes of cold acetonitrile (containing an internal standard if available) to the medium sample. This will precipitate the proteins.

• Sample Processing:

  • Vortex the sample vigorously for 30 seconds.

  • Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean HPLC vial for analysis.

• HPLC/LC-MS Analysis:

  • Develop a method capable of separating the parent compound from potential degradation products. A reversed-phase C18 column with a water/acetonitrile gradient containing 0.1% formic acid is a good starting point.[11][12]

  • Create a calibration curve using known concentrations of the parent compound to allow for accurate quantification.

  • Inject the processed samples and quantify the peak area of the parent compound at each time point. Monitor for the appearance of new peaks, which may represent degradation products.

• Data Analysis:

  • Plot the concentration of the parent compound versus time.

  • Calculate the half-life (t½) of the compound by fitting the data to a first-order decay curve (ln[C] vs. time).

Quantitative Data Summary Table:

Time (hours)	Compound Concentration (µM)	% Remaining
0	10.0	100%
2	[Experimental Value]	[Calculated Value]
4	[Experimental Value]	[Calculated Value]
8	[Experimental Value]	[Calculated Value]
24	[Experimental Value]	[Calculated Value]
48	[Experimental Value]	[Calculated Value]
72	[Experimental Value]	[Calculated Value]
Calculated t½	[Value] hours

References

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• Kato, T., & Sato, Y. (1974). Stable lactone solution.

• Garrison, M. (2009). Comparatively Speaking: Esters vs. Lactones. Cosmetics & Toiletries. [Link]

• Desai, R. D., & Wali, M. A. (1932). lnvestigation on the Formation and Stability of p-Lactones. Journal of the Chemical Society (Resumed), 1241.
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• Sperandio, E., et al. (2018). Analysis of the intramolecular 1,7-lactone of N-acetylneuraminic acid using HPLC–MS: relationship between detection and stability. ResearchGate. [Link]

• Angeli, A., et al. (2021). Isocoumarins: a new class of selective carbonic anhydrase IX and XII inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 561-568. [Link]

• Angeli, A., et al. (2021). Isocoumarins: a new class of selective carbonic anhydrase IX and XII inhibitors. PMC. [Link]

• Tammam, M. A., et al. (2023). Recent advances in the discovery, biosynthesis, and therapeutic potential of isocoumarins derived from fungi: a comprehensive update. RSC Advances. [Link]

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• KCAS Bio. (2020). Unstable Small Molecule Therapeutic Analysis. [Link]

• Chemical Methodologies. (2024). High-performance Fe3O4@SiO2@Mel@DABCO Catalyst for Synthesis of Chromene Derivatives and Solid Phase Microextraction of Fipronil and Prometryn in Food Samples Followed by HPLC-UV Determination. [Link]

• Scheibner, J., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants.

• Niepel, M., et al. (2017). Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. ResearchGate. [Link]

• Christie, R. J., et al. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Journal of Controlled Release, 220(Pt B), 660-670. [Link]

• Koor, A., et al. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. ResearchGate. [Link]

• Calvert, S., et al. (2020). Gold(I) Catalyzed Synthesis of 1H-Isochromenes and Related Heterocycles. Trinity University Digital Commons.

• Wang, Y., et al. (2017). Fetal bovine serum influences the stability and bioactivity of resveratrol analogues: A polyphenol-protein interaction approach. Food Chemistry, 219, 243-249. [Link]

• PubMed. Hydrolysis of N-acyl derivatives of alanine and phenylalanine by acylase I and carboxypeptidase. [Link]

• Atlas Biologicals. Serum Protocols. [Link]

• MDPI. (2024). Two C23-Steroids and a New Isocoumarin Metabolite from Mangrove Sediment-Derived Fungus Penicillium sp. SCSIO 41429. [Link]

• Corbu, A., et al. (2021). Isolation and Identification of Isocoumarin Derivatives With Specific Inhibitory Activity Against Wnt Pathway and Metabolome Characterization of Lasiodiplodia venezuelensis. PMC. [Link]

• Thomas, G. L. (2016). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of Medicinal Chemistry, 59(23), 10637-10658. [Link]

• Yao, T., & Larock, R. C. (2010). A Simple and Mild Synthesis of 1H-Isochromenes and (Z)-1-Alkylidene-1,3-dihydroisobenzofurans by the Iodocyclization of 2-(1-Alkynyl)benzylic Alcohols. PMC. [Link]

• Restrepo, S. I., et al. (2025). A Streamlined High-Throughput LC-MS Assay for Quantifying Peptide Degradation in Cell Culture. PubMed. [Link]

• Tammam, M. A., et al. (2023). Recent advances in the discovery, biosynthesis, and therapeutic potential of isocoumarins derived from fungi: a comprehensive update. PMC. [Link]

• Kumar, A., et al. (2020). Synthesis of Novel Isochromen-1-one analogues of Etodolac. ResearchGate. [Link]

• Theodorou, V., et al. (2007). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Arkivoc, 2007(15), 134-144.

• Al-Rifai, N., et al. (2024). A Streamlined High-Throughput LC-MS Assay for Quantifying Peptide Degradation in Cell Culture. bioRxiv. [Link]

• Royal Society of Chemistry. (2021). Gold-catalyzed synthesis of 1H-isochromene-4-carbaldehydes via oxidative cascade cyclization. Organic & Biomolecular Chemistry. [Link]

• Hall, M., Faber, K., & Tasnádi, G. (2018). Hydrolysis of Amides. Science of Synthesis: Biocatalysis in Organic Synthesis, 1, 393-433.

• Benitez, D., et al. (2010). Gold(I)-Catalyzed Synthesis of 1H-Isochromenes. PMC. [Link]

• MDPI. (2021). A Newly Developed HPLC-UV/Vis Method Using Chemical Derivatization with 2-Naphthalenethiol for Quantitation of Sulforaphane in Rat Plasma. [Link]

• LabRulez GCMS. (2022). Targeted Quantification of Cell Culture Media Components by LC-MS. [Link]

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• Tammam, M. A., et al. (2023). Recent advances in the discovery, biosynthesis, and therapeutic potential of isocoumarins derived from fungi: a comprehensive update. RSC Advances. [Link]

• Taylor & Francis Online. Isocoumarin – Knowledge and References. [Link]

• Saddiqa, A., et al. (2017). Natural isocoumarins: Structural styles and biological activities, the revelations carry on …. Organic and Biomolecular Chemistry.

• ResearchGate. (2002). The 3-N-phenyl amide of all-cis-cyclopentane-1,2,3,4-tetracarboxylic acid as a potential pH-sensitive amine-releasing prodrug; intervention of imide formation around neutral pH. [Link]

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• Journal of Pharmaceutical Research. (2021). Quantification and Validation of a HPLC-UV Method for Simultaneous Analysis of Nitrosoamine I. [Link]

• American Chemical Society. (2021). New approaches to amide arylation and alkylation under mild conditions. [Link]

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troubleshooting cyclization steps for isochromene-3-carboxamide

A Guide for Researchers, Scientists, and Drug Development Professionals on Troubleshooting Cyclization Steps

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing very low or no yield of my desired isochromene-3-carboxamide. What are the likely causes and how can I address this?

A1: Low to no product yield is a common issue that can stem from several factors, ranging from reagent quality to suboptimal reaction conditions. Here’s a systematic approach to diagnosing and solving the problem.

Pillar of Causality: The Cyclization Environment

The formation of the isochromene ring is typically an intramolecular cyclization that is highly sensitive to the electronic and steric environment of the starting material, as well as the catalytic system employed. The key is to facilitate the nucleophilic attack of the oxygen atom onto the activated alkyne or a related electrophilic carbon.

Troubleshooting Workflow:

Caption: Troubleshooting flowchart for low or no product yield.

Detailed Breakdown:

• Reagent and Solvent Integrity:

  • Problem: Many cyclization reactions, particularly those involving organometallic catalysts, are sensitive to moisture and air. Water can deactivate catalysts and quench reactive intermediates. Solvents must be anhydrous.

  • Solution: Use freshly distilled or commercially available anhydrous solvents. Ensure your starting materials are pure and dry. If your reaction involves a base like K₂CO₃ or NaHCO₃, ensure it is finely powdered and has been dried. The presence of a base can be crucial for neutralizing acid byproducts that might otherwise lead to side reactions[1][2].

• Catalyst Activity:

  • Problem: The catalyst may be inactive or inappropriate for your specific substrate. For instance, silver(I)[3][4], gold(I)[5][6], and indium(III)[7] catalysts are commonly used for the cyclization of o-alkynylbenzyl alcohols or aldehydes. The choice of catalyst can significantly impact the reaction's success.

  • Solution:

    • Use a fresh batch of the catalyst.

    • If using a silver catalyst, be aware of its light sensitivity.

    • Consider screening other catalysts. For example, gold catalysts are known for their high regioselectivity in 6-endo-dig cyclizations[5][6].

    • Optimize catalyst loading. Typically, 1-5 mol% is a good starting point[6][8].

• Reaction Conditions:

  • Problem: The reaction temperature, time, and concentration may not be optimal.

  • Solution:

    • Temperature: Some reactions proceed well at room temperature[1][5], while others may require heating[3][8]. If no reaction is observed at room temperature, try incrementally increasing the temperature. Conversely, if decomposition is observed, try lowering the temperature.

    • Reaction Time: Monitor the reaction by TLC or LC-MS to determine the optimal reaction time. Prolonged reaction times can sometimes lead to product degradation.

    • Concentration: High concentrations can sometimes favor intermolecular side reactions over the desired intramolecular cyclization. Try running the reaction at a lower concentration.

• Substrate-Related Issues:

  • Problem: The electronic or steric properties of your starting material may be hindering the cyclization. For example, bulky substituents near the reacting centers can sterically inhibit the cyclization. Electron-withdrawing groups on the alkyne can disfavor the reaction in some cases[2].

  • Solution: While more involved, if all else fails, a redesign of the synthetic route or modification of the substrate may be necessary.

Q2: My reaction is producing a significant amount of a byproduct, which I suspect is the 5-exo-dig cyclization product (a dihydroisobenzofuran derivative) instead of the desired 6-endo-dig isochromene. How can I improve the regioselectivity?

A2: The competition between 5-exo-dig and 6-endo-dig cyclization is a common challenge in the synthesis of six-membered heterocyclic rings from acetylenic precursors.

Mechanistic Insight: Baldwin's Rules and Catalyst Influence

According to Baldwin's rules, both 5-exo-dig and 6-endo-dig cyclizations are favored. The regiochemical outcome is therefore often subtly influenced by the substitution pattern of the substrate and the nature of the catalyst. The catalyst plays a crucial role in stabilizing the transition state leading to one product over the other.

Caption: Competing 6-endo vs. 5-exo cyclization pathways.

Strategies to Favor 6-endo-dig Cyclization:

• Catalyst Choice:

  • Gold(I) catalysts, such as [AuCl₂(Pic)], are often highly regioselective for the 6-endo-dig pathway, providing the isochromene product exclusively or as the major product. This is attributed to the formation of a gold-stabilized carbocation intermediate[5][6].

  • Silver(I) catalysts can also promote 6-endo cyclization, but their selectivity might be more substrate-dependent[3][4].

  • Iodine-mediated cyclizations can yield mixtures of 5-exo and 6-endo products. The regioselectivity in these cases can be influenced by the substituents on the starting material[2].

• Substituent Effects:

  • The nature of the substituent on the alkyne (R⁴ in the diagram from the cited literature) can influence the regioselectivity. Electron-withdrawing groups on the aryl ring attached to the alkyne can sometimes favor the 5-exo-dig pathway[2].

  • Steric hindrance at the benzylic position (R¹ and R²) can also play a role. Tertiary alcohols at the benzylic position have been shown to favor the 5-exo-dig cyclization due to the gem-dialkyl effect[2].

Experimental Protocol: Screening for Regioselectivity

Parameter	Condition A (Favors 6-endo)	Condition B (May give mixtures)
Catalyst	5 mol% JohnPhosAu(MeCN)SbF₆ or [AuCl₂(Pic)]	1.2 equiv I₂ with K₂CO₃
Solvent	Toluene or CH₂Cl₂	CH₂Cl₂ or MeCN
Temperature	Room Temperature	15-25 °C
Reference	[5][6]	[1][2]

Step-by-Step Protocol (based on Gold Catalysis[5]):

• Dissolve the ortho-alkynylbenzyl alcohol precursor (1 equivalent) in anhydrous toluene (0.01 M).

• Add the gold(I) catalyst (e.g., JohnPhosAu(MeCN)SbF₆, 5 mol%).

• Stir the reaction mixture at room temperature for 3 hours, monitoring by TLC.

• Upon completion, filter the mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate in vacuo and purify the crude product by column chromatography.

Q3: The purification of my isochromene-3-carboxamide is difficult due to persistent impurities. What are common impurities and how can I improve the purification process?

A3: Purification challenges often arise from unreacted starting materials, catalyst residues, or closely related byproducts.

Common Impurities and Their Removal:

• Unreacted Starting Material: If the reaction has not gone to completion, the starting material may co-elute with the product.

  • Solution: Drive the reaction to completion by extending the reaction time or slightly increasing the temperature. If the starting material is an aldehyde, it can sometimes be removed by washing with a sodium bisulfite solution.

• Catalyst Residues: Metal-based catalysts (Au, Ag, Pd, Ru) can sometimes be difficult to remove completely.

  • Solution: After the reaction, filter the mixture through a short plug of silica gel or Celite before concentration. For gold catalysts, a wash with an aqueous solution of sodium thiosulfate or potassium iodide can sometimes help remove residual metal.

• Byproducts from Side Reactions: These could include the 5-exo-dig product, dimers, or decomposition products.

  • Solution:

    • Chromatography: Optimize your column chromatography conditions. A shallow solvent gradient can improve separation. Consider using a different solvent system.

    • Recrystallization: If your product is a solid, recrystallization is an excellent method for purification. Several sources report successful purification of isochromene derivatives by recrystallization from solvents like petroleum ether or acetone[3][9][10].

General Purification Protocol:

• Work-up: After the reaction is complete, perform an appropriate aqueous work-up. For instance, if the reaction is run in an organic solvent, wash with water or brine to remove water-soluble impurities[3][9]. If an acid or base is used, a neutralizing wash (e.g., with saturated NaHCO₃ for an acid or dilute HCl for a base) is recommended.

• Drying and Concentration: Dry the organic layer over an anhydrous salt like Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Column Chromatography: Use silica gel and a suitable eluent system (e.g., mixtures of hexanes and ethyl acetate, or toluene) to separate the product from impurities[3][11].

  • Recrystallization: If the product is crystalline, dissolve the crude material in a minimum amount of a hot solvent and allow it to cool slowly to form crystals.

References

• Isochromene and Dihydroisobenzofuran Electrosynthesis by a Highly Regiodivergent Cyclization of 2‑Ethynylbenzaldehydes. The Journal of Organic Chemistry. Available at: [Link][3][10]

• One-pot three-component protocol for the synthesis of indolyl-4H-chromene-3-carboxamides as antioxidant and antibacterial agents. New Journal of Chemistry. Available at: [Link]

• A plausible mechanism for the formation of the isochromenes 3 A and 3 B. ResearchGate. Available at: [Link]

• Benzopyrones. Part 23. Cyclization of o-amino carboxamides and related compounds. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Synthesis of biologically active chromene, coumarin, azole, azine and thiophene derivatives from 1,3-diketone. ACG Publications. Available at: [Link]

• Synthesis and crystal structure of allyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate. IUCrData. Available at: [Link]

• Synthesis of isochromenes. Organic Chemistry Portal. Available at: [Link]

• Synthesis and Characterization of cis-/trans-(±)-3-Alkyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic Acids. MDPI. Available at: [Link]

• Synthesis of functionalized 3-isochromanones via metal-free intramolecular alkoxylation-initiated cascade cyclization. Green Chemistry. Available at: [Link]

• Synthesis and Chemistry of 2-Imino-2H-Chromene-3-Carbo(Thio)Amides. ResearchGate. Available at: [Link]

• Syntheses of Isochromenes and Naphthalenes by Electrophilic Cyclization of Acetylenic Arenecarboxaldehydes. PMC. Available at: [Link]

• Gold(I)-Catalyzed Synthesis of 1H-Isochromenes. ACS Publications. Available at: [Link]

• A Simple and Mild Synthesis of 1H-Isochromenes and (Z)-1-Alkylidene-1,3-dihydroisobenzofurans by the Iodocyclization of 2-(1-Alkynyl)benzylic Alcohols. PMC. Available at: [Link]

• Mild Regiospecific Synthesis of 1-Alkoxy-isochromenes Catalyzed by Well-Defined [Silver(I)(Pyridine-Containing Ligand)] Complexes. The Journal of Organic Chemistry. Available at: [Link]

• Isochromene and Dihydroisobenzofuran Electrosynthesis by a Highly Regiodivergent Cyclization of 2-Ethynylbenzaldehydes. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis of Functionalized 1H-Isochromene Derivatives via a Au-Catalyzed Domino Cycloisomerization/Reduction Approach. ResearchGate. Available at: [Link]

• Discovery and optimization of a novel carboxamide scaffold with selective antimalarial activity. MalariaWorld. Available at: [Link]

• Rapid synthesis of 3-amino-1H-isochromene from ortho-ynamidyl het(aryl) aldehyde derivatives. RSC Publishing. Available at: [Link]

• 4‐Aryl‐1H‐isochromenes Synthesis from Triol Derivatives through Brønsted Acid‐Catalyzed Pinacol Rearrangement/Intramolecular Cyclization Sequence. ResearchGate. Available at: [Link]

• Research progress in biological activities of isochroman derivatives. ResearchGate. Available at: [Link]

• Synthesis of Functionalized Chromans by PnBu3-Catalyzed Reactions of Salicylaldimines and Salicylaldehydes with Allenic Ester. Organic Letters. Available at: [Link]

Sources

• 1. Syntheses of Isochromenes and Naphthalenes by Electrophilic Cyclization of Acetylenic Arenecarboxaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Simple and Mild Synthesis of 1H-Isochromenes and (Z)-1-Alkylidene-1,3-dihydroisobenzofurans by the Iodocyclization of 2-(1-Alkynyl)benzylic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isochromene and Dihydroisobenzofuran Electrosynthesis by a Highly Regiodivergent Cyclization of 2‑Ethynylbenzaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Isochromene synthesis [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and crystal structure of allyl 7-(di­ethyl­amino)-2-oxo-2H-chromene-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Publish Comparison Guide: Structure-Activity Relationship (SAR) of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide

Executive Summary & Scaffold Architecture

1-oxo-N-phenyl-1H-isochromene-3-carboxamide represents a privileged scaffold in medicinal chemistry, distinct from its structural isomer, the coumarin-3-carboxamide. While coumarins (2-oxo-2H-chromenes) are often associated with anticoagulant and kinase inhibitory activity, the isocoumarin (1-oxo-1H-isochromene) core is fundamentally recognized as a suicide inhibitor of serine proteases .

This guide dissects the Structure-Activity Relationship (SAR) of the 3-carboxamide derivative, highlighting its dual-potential as a mechanism-based enzyme inhibitor and an emerging antiproliferative agent.

Structural Deconstruction

The molecule consists of three pharmacophoric regions:

• The Warhead (Core): The isocoumarin lactone ring, susceptible to nucleophilic attack.

• The Linker (C-3 Carboxamide): A recognition motif that positions the molecule within the active site (often mimicking the P1-P1' peptide bond).

• The Tail (N-Phenyl): A hydrophobic moiety that probes the S' subsites of the target enzyme or receptor.

Mechanism of Action (MoA)

To understand the SAR, one must understand the binding mechanism. Unlike competitive inhibitors, isocoumarin-3-carboxamides often act via covalent modification .

Serine Protease Inactivation Pathway

The catalytic serine residue of the enzyme attacks the carbonyl carbon (C-1) of the isocoumarin ring. This results in ring opening and the formation of a stable acyl-enzyme complex. The 3-carboxamide group provides crucial hydrogen-bonding interactions that orient the molecule for this specific attack.

Figure 1: Mechanism-based inactivation of serine proteases by isocoumarin derivatives.

Detailed SAR Analysis

The biological activity is strictly governed by substitutions at three key positions.

The C-3 Carboxamide Linker (Critical for Specificity)

• Amide vs. Ester: The amide linker (-CONH-) is superior to the ester (-COO-) in metabolic stability and hydrogen bond donation. It mimics the peptide backbone of natural substrates.

• N-Substitution: The N-phenyl group is essential for hydrophobic interaction.

  • Optimization: Replacing the phenyl ring with a benzyl group often reduces potency due to increased flexibility (entropic penalty).

  • Bioisosteres: Substitution with thiazole or thiadiazole rings (heterocyclic bioisosteres) has shown improved antimicrobial activity (MIC ≤ 8 µg/mL against S. aureus) by enhancing polarity and cell wall penetration.

The N-Phenyl "Tail" (Electronic Tuning)

Substituents on the N-phenyl ring modulate the electron density of the amide nitrogen and the lipophilicity (LogP) of the whole molecule.

Substituent (R)	Effect on Activity	Rationale
Unsubstituted (H)	Baseline	Standard reference point.
4-Fluoro (-F)	Increased Potency	Enhances metabolic stability (blocks para-oxidation) and increases lipophilicity without steric bulk. High activity against HepG2/HeLa lines.[1]
2-Trifluoromethyl (-CF3)	High Specificity	Steric bulk at the ortho position forces a twisted conformation, potentially locking the molecule into a bioactive pose for specific kinases or proteases.
4-Methoxy (-OMe)	Decreased Potency	Electron-donating groups can reduce the electrophilicity of the core lactone, making the "warhead" less reactive toward the catalytic serine.
3,4-Dichloro	Maximal Cytotoxicity	Increases lipophilicity significantly; often associated with broad-spectrum cytotoxicity rather than targeted inhibition.

The Isocoumarin Core (C-4 and C-7)

• C-4 Position: Unsubstituted is standard. Introducing a Chlorine (-Cl) at C-4 (as seen in 3,4-dichloroisocoumarin) dramatically increases the reactivity of the lactone ring, turning the molecule into a general, non-specific protease inhibitor. For targeted drugs, C-4 is usually left as -H.

• C-7 Position: Substituents here (e.g., -NH2 , -OH ) can extend into the S2/S3 pockets of enzymes. A 7-amino group can be derivatized to mimic basic residues (Arg/Lys), making the inhibitor specific for trypsin-like serine proteases (e.g., Thrombin, Factor Xa).[2]

Comparative Performance Guide

This section compares the target molecule against standard alternatives in two primary therapeutic contexts: Anticancer (Cytotoxicity) and Enzyme Inhibition .

Anticancer Activity (HepG2 Cell Line)

Data normalized from comparative studies (e.g., Source 1.4, 1.13).

Compound Class	Representative Structure	IC50 (µM)	Selectivity Index (SI)	Mechanism Note
Target Product	1-oxo-N-(4-fluorophenyl)-1H-isochromene-3-carboxamide	2.6 - 4.8	> 20	Balanced potency/stability.
Alternative A	Coumarin-3-carboxamide (Isomer)	15.2 - 25.0	Low	Lower affinity; lacks the "suicide" lactone mechanism.
Alternative B	3,4-Dichloroisocoumarin (DCI)	0.5 - 1.0	Very Low (< 2)	Highly potent but toxic to healthy cells (non-specific acylation).
Standard Care	Doxorubicin	0.4 - 0.8	Moderate	DNA intercalation (different mechanism).

Antimicrobial Activity (S. aureus)[3][4]

Compound	MIC (µg/mL)	Performance Verdict
1-oxo-N-phenyl-1H-isochromene-3-carboxamide	32 - 64	Moderate. Requires optimization (e.g., thiazole substitution).
N-(thiazol-2-yl) analogue	4 - 8	Superior. Heterocycle improves bacterial uptake.
Ampicillin (Standard)	1 - 2	Gold Standard.

Experimental Protocols

Chemical Synthesis Workflow

The most robust route utilizes the reaction of homophthalic acid derivatives or the cyclization of 2-alkynylbenzoates. Below is the Acylation-Cyclization Protocol .

Figure 2: Synthetic route for the generation of the target scaffold.

Protocol Steps:

• Activation: Reflux 1-oxo-1H-isochromene-3-carboxylic acid (1.0 eq) with thionyl chloride (SOCl2, 5.0 eq) in dry benzene/toluene for 3 hours. Evaporate excess SOCl2 to obtain the acid chloride.

• Coupling: Dissolve the acid chloride in dry dioxane. Add the appropriate aniline (1.1 eq) and triethylamine (1.5 eq) dropwise at 0°C.

• Reaction: Stir at room temperature for 4-6 hours (monitor via TLC, Hexane:EtOAc 7:3).

• Workup: Pour mixture into ice-water. Filter the precipitate.

• Purification: Recrystallize from Ethanol/DMF to achieve >95% purity (confirmed by HPLC).

Serine Protease Inhibition Assay (Self-Validating)

To verify the "suicide inhibition" mechanism, a time-dependent inhibition assay is required.

• Preparation: Prepare enzyme stock (e.g.,

  -Chymotrypsin) in Tris-HCl buffer (pH 7.8).

• Incubation: Incubate enzyme with inhibitor (10-100 µM) for varying times (

  min).

• Substrate Addition: Add chromogenic substrate (e.g., N-Succinyl-Ala-Ala-Pro-Phe-pNA).

• Measurement: Monitor absorbance at 410 nm (release of p-nitroaniline).

• Validation: Plot

  vs. time. A linear decrease confirms pseudo-first-order inactivation ( ).

References

• Synthesis and Antimicrobial Evaluation of 1-Oxo-3,4-dihydro-1H-isochromene-3-carboxamides. Letters in Applied NanoBioScience, 2025. Link

• Coumarin and Isocoumarin as Serine Protease Inhibitors. Current Medicinal Chemistry, 2025. Link

• Synthesis and Biological Activity Evaluation of Coumarin-3-Carboxamide Derivatives. Molecules, 2021. Link

• Discovery of Natural Product Inspired 3-Phenyl-1H-isochromen-1-ones as Highly Potent Antioxidant and Antiplatelet Agents. Current Pharmaceutical Design, 2021. Link

• Mechanism-based isocoumarin inhibitors for serine proteases. Biochemistry, 1985.[3] Link

Sources

• 1. Synthesis and Biological Activity Evaluation of Coumarin-3-Carboxamide Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism-based isocoumarin inhibitors for serine proteases: use of active site structure and substrate specificity in inhibitor design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reaction of serine proteases with substituted isocoumarins: discovery of 3,4-dichloroisocoumarin, a new general mechanism based serine protease inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Validating Purity of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide via Mass Spectrometry

Executive Summary

1-oxo-N-phenyl-1H-isochromene-3-carboxamide represents a critical scaffold in medicinal chemistry, often investigated for serine protease inhibition and anticancer activity. However, its synthesis—typically involving the amidation of 1-oxo-1H-isochromene-3-carboxylic acid with aniline—introduces specific purification challenges. Common impurities such as unreacted aniline (highly toxic), coupling reagent byproducts (ureas), and hydrolysis precursors often co-elute in standard UV-based assays due to overlapping chromophores.

This guide details a self-validating LC-MS/MS workflow to definitively certify the purity of this compound. Unlike standard HPLC-UV, which relies on relative extinction coefficients, or qNMR, which is sensitivity-limited, this MS-driven approach offers specificity for isobaric interferences and trace-level toxic precursors.

Part 1: The Analytical Challenge

The structural core of the target molecule combines an isocoumarin lactone ring with a phenylamide side chain. This creates three specific analytical hurdles:

• UV Response Bias: The phenyl group and the isocoumarin core are both strong chromophores. Impurities like aniline (

  ) have high UV absorbance, potentially inflating their apparent concentration in HPLC-UV traces.

• Lactone Instability: The isocoumarin ring is susceptible to hydrolysis under basic conditions or prolonged storage, generating a ring-opened keto-acid impurity (

  ) that is often missed by low-resolution methods.

• Ionization Suppression: In ESI-MS, residual coupling reagents (e.g., EDC urea byproducts) can suppress the ionization of the main peak, leading to false negatives regarding impurity levels.

Part 2: Comparative Analysis of Validation Methods

The following matrix compares the proposed MS method against industry-standard alternatives.

Feature	LC-MS/MS (Recommended)	HPLC-UV (Standard)	qNMR (Orthogonal)
Primary Detection	Mass-to-Charge ( )	UV Absorbance ( )	Nuclear Spin ( )
Specificity	High (Differentiates by mass)	Low (Co-eluting peaks merge)	Very High (Structural certainty)
Sensitivity (LOD)	High (ng/mL range)	Moderate ( g/mL range)	Low (mg quantities required)
Impurity ID	Excellent (Fragment ions confirm ID)	Poor (Retention time only)	Good (If impurities are >1%)
Blind Spots	Ion suppression; non-ionizable salts	Non-chromophoric impurities	Low-concentration impurities
Throughput	High (Rapid gradients)	High	Low (Long acquisition times)

Scientist's Note: While LC-MS is the workhorse for purity profiling, qNMR remains the gold standard for absolute purity determination (assay %) if reference standards are unavailable. Ideally, use qNMR to assign a purity value to your primary standard, then use LC-MS for routine batch validation.

Part 3: Mass Spectrometry Validation Protocol

A. The Self-Validating Workflow

This workflow integrates UV and MS data to ensure no impurity is missed. If a peak exists in UV but not MS (or vice versa), the sample is flagged.

Figure 1: Orthogonal detection workflow ensuring both chromophoric and ionizable impurities are quantified.

B. Fragmentation Logic (MS/MS)

To validate that the main peak is indeed 1-oxo-N-phenyl-1H-isochromene-3-carboxamide (and not an isomer), you must monitor specific fragment ions. The amide bond and the lactone ring are the primary cleavage sites.

• Precursor Ion:

  (Calculated for )

• Key Fragments:

  • m/z 173.0: Acylium ion of the isocoumarin core (Cleavage of amide bond).

  • m/z 145.0: Loss of CO from the isocoumarin core (Characteristic of coumarins/isocoumarins).

  • m/z 94.0: Aniline ion

    (Confirming the amine side chain).

Figure 2: Predicted ESI+ fragmentation pathway. The presence of m/z 173 and 94 confirms the amide linkage between the isocoumarin and aniline moieties.

C. Experimental Method Parameters

This protocol is optimized for separation of the hydrophobic product from polar aniline and hydrolysis byproducts.

1. Liquid Chromatography (UHPLC)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50 mm, 1.8 µm.

• Mobile Phase A: Water + 0.1% Formic Acid (FA).[1]

• Mobile Phase B: Acetonitrile (ACN) + 0.1% FA.[1]

• Gradient:

  • 0-1 min: 5% B (Isocratic hold to elute polar salts/aniline).

  • 1-6 min: 5%

    95% B (Linear gradient).

  • 6-8 min: 95% B (Wash).

  • 8.1 min: 5% B (Re-equilibration).

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

2. Mass Spectrometry (ESI+)

• Source: Electrospray Ionization (Positive Mode).[1]

• Capillary Voltage: 3.5 kV.[1]

• Gas Temp: 350°C.

• Scan Range: m/z 50 – 800.

• Target Ions to Monitor:

  • Analyte: 266.1

  • Impurity (Aniline): 94.1

  • Impurity (Hydrolysis Acid): 191.0

    (1-oxo-1H-isochromene-3-carboxylic acid).

  • Impurity (Dimer): 531.1

Part 4: Interpretation of Results

• Purity Calculation:

  Note: Compare this value with the UV purity at 254 nm. If UV purity > MS purity, you likely have non-chromophoric impurities (salts, aliphatic coupling agents).

• Troubleshooting:

  • Peak Tailing: The amide nitrogen can interact with silanols on the column. Increase buffer strength (e.g., 10mM Ammonium Formate) if tailing persists.

  • Ghost Peaks: If you see m/z values corresponding to

    (288.1) or (304.1), these are salt adducts, not impurities. Sum their areas into the main peak area for accurate quantification.

References

• BenchChem. (2025).[1] A Comparative Guide to LC-MS and NMR for the Characterization of Impurities. Retrieved from

• Saba, A., et al. (2009).[2][3] Mass Spectrometry Study of Coumarins: Correlation Between Charges of Atoms and Fragmentation Processes.[2][4][5] Spectroscopy Letters.[2] Retrieved from [2]

• Holzgrabe, U., et al. (2010). Quantitative NMR spectroscopy in pharmaceutical analysis.[6][7] Journal of Pharmaceutical and Biomedical Analysis. Retrieved from

• Kushwaha, P., et al. (2011). Mass Spectral Fragmentation Studies of Coumarin-Type Compounds Using GC High-Resolution MS. The Open Spectroscopy Journal. Retrieved from

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Isochromene synthesis [organic-chemistry.org]
• 4. isca.me [isca.me]
• 5. Mass Spectrometry Study of Coumarins: Correlation Between Charges of Atoms and Fragmentation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 7. rssl.com [rssl.com]

Technical Guide: Reproducing the Synthesis of 1-Oxo-N-phenyl-1H-isochromene-3-carboxamide

Executive Summary & Strategic Analysis

Target Molecule: 1-oxo-N-phenyl-1H-isochromene-3-carboxamide (also known as 3-(phenylcarbamoyl)isocoumarin). Pharmacological Relevance: This scaffold is a privileged structure in medicinal chemistry, acting as a potent inhibitor of serine proteases (e.g., chymotrypsin, caspase-3) and displaying significant anticoagulant and anticancer activities. The 3-carboxamide moiety is critical for hydrogen bonding within enzyme active sites (e.g., CK2 inhibition).

The Synthesis Challenge: Reproducing this synthesis requires navigating a trade-off between atom economy and reproducibility .

• Classical methods (Acid Chloride route) are robust but suffer from poor atom economy and moisture sensitivity.

• Modern methods (Pd-catalyzed carbonylation) offer high efficiency but require expensive catalysts and controlled atmospheres (CO gas or surrogates).

• Organocatalytic/Condensation methods (Homophthalic anhydride routes) provide a "green" alternative but often require specific temperature control to avoid decarboxylation.

This guide compares the three dominant methodologies, recommending Method A (Acid Chloride) for general lab reproducibility and Method B (Direct Condensation) for scale-up efficiency.

Comparative Methodology Analysis

Metric	Method A: Stepwise Acyl Chloride	Method B: Homophthalic Condensation	Method C: Pd-Catalyzed Carbonylation
Mechanism	Nucleophilic Acyl Substitution	Perkin-type Condensation / Cyclization	Oxidative Annulation / Carbonylation
Starting Material	Isocoumarin-3-carboxylic acid	Homophthalic Acid / Anhydride	2-Iodobenzoic Acid + Phenyl Isocyanate
Reagents	SOCl₂ (or (COCl)₂), Aniline, Et₃N	Phenyl Isocyanate (PhNCO), Et₃N/NaH	Pd(OAc)₂, Ag₂CO₃, Additives
Atom Economy	Low (Generates SO₂, HCl)	High (CO₂ byproduct if acid used)	Moderate (Ligand/Oxidant waste)
Yield (Typical)	75–85% (Last step)	60–80%	50–75%
Purification	Recrystallization (Easy)	Column Chromatography (Moderate)	Column Chromatography (Difficult - Pd removal)
Reproducibility	High (Standard techniques)	Medium (Moisture sensitive)	Low (Catalyst quality dependent)

Experimental Protocols

Method A: The "Classical" Stepwise Route (Recommended for Reliability)

This route involves the activation of the carboxylic acid precursor followed by amidation. It is the most robust method for generating derivatives with diverse aniline substituents.

Precursor Synthesis: Start with Homophthalic acid . Condense with diethyl oxalate (NaOEt/EtOH) followed by acid hydrolysis to yield 1-oxo-1H-isochromene-3-carboxylic acid .

Protocol:

• Activation: In a dry 50 mL round-bottom flask, suspend 1-oxo-1H-isochromene-3-carboxylic acid (1.0 equiv, 5 mmol) in anhydrous toluene (20 mL).

• Chlorination: Add Thionyl Chloride (SOCl₂, 3.0 equiv) and a catalytic drop of DMF. Reflux for 2-3 hours.

  • Checkpoint: The solution should become clear, indicating acid chloride formation.

• Evaporation: Remove excess SOCl₂ and solvent under reduced pressure. Re-dissolve the crude acid chloride in dry CH₂Cl₂ (DCM) or Dioxane.

• Amidation: Cool the solution to 0°C. Add Aniline (1.1 equiv) and Triethylamine (Et₃N, 1.5 equiv) dropwise.

• Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (System: Hexane:EtOAc 1:1).

• Workup: Quench with 1N HCl (to remove unreacted aniline). Wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize from Ethanol or AcOH/Water.

Critical Parameter: Ensure complete removal of SOCl₂ before adding aniline to prevent the formation of sulfinyl amino byproducts.

Method B: The "One-Pot" Homophthalic Condensation (Recommended for Efficiency)

This method utilizes the reactivity of homophthalic acid with isocyanates. It builds the isocoumarin ring and the amide bond simultaneously.

Protocol:

• Setup: Flame-dry a 25 mL flask under Argon.

• Reagents: Charge Homophthalic Acid (1.0 equiv, 5 mmol) and Phenyl Isocyanate (PhNCO, 2.2 equiv).

• Solvent/Catalyst: Add dry Acetonitrile (15 mL) and Et₃N (2.5 equiv).

  • Note: Some variations use NaH in THF for higher yields, but Et₃N is safer.

• Heating: Reflux the mixture for 6–12 hours.

  • Mechanism:[1][2][3][4][5] The base generates the enolate of homophthalic acid, which attacks the isocyanate. Cyclization follows, ejecting CO₂ (if starting from acid) or rearranging.

• Workup: Pour the reaction mixture into ice-cold water acidified with HCl.

• Isolation: The product often precipitates. Filter and wash with cold ether.

Visualizing the Pathways

The following diagram contrasts the logic flow of the two primary methods.

Caption: Comparison of the stepwise Acid Chloride route (Method A) vs. the direct Homophthalic Anhydride condensation (Method B).

Characterization & Validation

To ensure scientific integrity, the synthesized product must be validated against these specific markers.

Technique	Expected Signal (Solvent: DMSO-d₆)	Structural Assignment
¹H NMR	δ 10.5–11.0 ppm (s, 1H)	Amide -NH- (Disappears with D₂O)
¹H NMR	δ 7.8–7.9 ppm (s, 1H)	H-4 (Vinylic proton of isocoumarin ring)
¹H NMR	δ 7.1–7.7 ppm (m, 9H)	Aromatic protons (Isochromene + Phenyl)
IR	1720–1740 cm⁻¹	Lactone C=O (Characteristic of isocoumarin)
IR	1660–1680 cm⁻¹	Amide C=O
HRMS	[M+H]⁺ calc. ~266.0817	Confirmation of molecular formula

Troubleshooting Note: If the IR spectrum shows a broad peak around 2500–3000 cm⁻¹ and carbonyl shift, you may have hydrolyzed the amide back to the carboxylic acid or failed to cyclize the intermediate.

References

• Liao, Y., et al. (2021). "Synthesis and Biological Activity Evaluation of Coumarin-3-Carboxamide Derivatives." Molecules, 26(6), 1653.

  • Context: Provides the standard HATU/Acid Chloride coupling protocols for coumarin/isocoumarin carboxamides.

• Fei, X.-D., et al. (2012).[3][6] "Palladium-Catalyzed Synthesis of Isocoumarins and Phthalides via tert-Butyl Isocyanide Insertion." The Journal of Organic Chemistry, 77(22), 10321–10328.

  • Context: Describes the metal-catalyzed routes and the general reactivity of the isocoumarin scaffold.

• Saeed, A., et al. (2016). "Synthesis, Antimicrobial Evaluation, Molecular Docking and ADME-Tox Prediction of Some New 1-Oxo-3,4-dihydro-1H-isochromene-3-carboxamides." Letters in Applied NanoBioScience, 5(4), 460-469.

  • Context: Specific protocol for the reaction of isocoumarin-3-carbonyl chloride with amines.

• González-López, M., & Shaw, J. T. (2009).[7] "Cyclic Anhydrides in Formal Cycloadditions and Multicomponent Reactions." Chemical Reviews, 109(1), 164–189.[7]

  • Context: Authoritative review on the reactivity of homophthalic anhydrides with imines/isocyanates (Method B found

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Safety & Regulatory Compliance

Definitive Guide to Personal Protective Equipment for Handling 1-oxo-N-phenyl-1H-isochromene-3-carboxamide

This document provides essential safety and operational guidance for researchers, scientists, and drug development professionals handling 1-oxo-N-phenyl-1H-isochromene-3-carboxamide. As a novel chemical entity, specific toxicological data is not extensively available. Therefore, this guide is built upon a conservative risk assessment framework, treating the compound as potentially hazardous until proven otherwise. The protocols herein are designed to establish a self-validating system of safety, ensuring minimal exposure and maximum protection.

Foundational Principle: Managing Uncertainty

The cornerstone of safe laboratory practice, particularly in drug discovery and chemical research, is the prudent management of unknown variables. For 1-oxo-N-phenyl-1H-isochromene-3-carboxamide, the absence of a comprehensive Safety Data Sheet (SDS) necessitates treating it as a substance with unknown toxicity.[1] This approach mandates the use of a stringent hierarchy of controls, prioritizing engineering controls and supplementing them with a robust Personal Protective Equipment (PPE) protocol.

A thorough risk assessment should be conducted before any handling of this compound.[2] This involves analyzing potential hazards associated with each chemical and experimental step.[2]

Hazard Analysis Based on Chemical Structure

To define the appropriate level of protection, we must infer potential hazards from the molecule's constituent functional groups:

• 1H-Isochromen-1-one Core: This bicyclic lactone structure is found in various biologically active natural products.[3] Lactones as a class can be reactive, and related compounds have shown antimicrobial or other pharmacological effects.[3] The aromatic nature suggests it is a solid, posing a risk of aerosolization and inhalation.

• N-phenyl Carboxamide Side Chain: Amide functionalities are common in pharmaceuticals. Aromatic amides, however, can sometimes be associated with skin sensitization or other biological activities.

• Overall Profile: As a polycyclic aromatic compound, we must assume it is, at a minimum, a skin, eye, and respiratory irritant. The potential for unknown, chronic systemic effects upon absorption cannot be dismissed. All materials with unknown hazards should be presumed to be hazardous.[4]

Engineering Controls: The First Line of Defense

Before any PPE is selected, engineering controls must be in place. These controls provide a physical barrier or remove the hazard from the breathing zone of the operator.

• Chemical Fume Hood: All manipulations of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood.[5][6] This is critical to capture any chemical vapors or dust, preventing respiratory exposure.[5]

• Designated Area: The specific area within the fume hood where the compound is handled should be clearly marked as a designated area for hazardous substance use.[5]

• Surface Protection: Work surfaces inside the hood should be covered with disposable, plastic-backed absorbent paper ("bench paper") to contain spills and simplify decontamination.[7]

Personal Protective Equipment (PPE): A Comprehensive Protocol

PPE is the final barrier between the researcher and the chemical hazard. The following protocol is mandatory for all personnel handling 1-oxo-N-phenyl-1H-isochromene-3-carboxamide.

Eye and Face Protection

Standard safety glasses are insufficient . The risk of splashes or fine particle exposure to the eyes necessitates a higher level of protection.

• Chemical Splash Goggles: ANSI Z87.1-compliant chemical splash goggles are required at all times when in the laboratory where the compound is handled.[8]

• Face Shield: When handling larger quantities (>1 gram) or performing operations with a higher risk of splashing (e.g., solution transfers, reaction quenching), a full-face shield must be worn over the chemical splash goggles.[8][9][10]

Body Protection

Clothing worn in the laboratory provides a base layer of protection and should be chosen appropriately.

• Laboratory Coat: A flame-resistant lab coat with a fully buttoned front and tight-fitting cuffs is required.[8] This protects personal clothing and skin from contamination.[9]

• Personal Attire: Long pants and fully enclosed, chemical-resistant shoes are mandatory. Open-toed shoes, shorts, and skirts are not permitted in the laboratory.[11]

Hand Protection

Skin contact is a primary route of exposure for many laboratory chemicals.[7] Due to the unknown permeation characteristics of this specific compound, a robust, dual-glove system is required.

• Inner Glove: A thin, flexible laminate glove (e.g., Silver Shield® or 4H®) should be worn as the base layer. These materials provide excellent resistance against a broad spectrum of chemicals.[8]

• Outer Glove: A disposable, heavy-duty (e.g., >8 mil) nitrile glove should be worn over the inner glove. The outer glove provides physical protection and can be removed and replaced immediately if contamination is suspected, preserving the integrity of the inner protective layer.

• Glove Change Protocol: Outer gloves should be changed immediately after handling the compound and before touching any clean surfaces (e.g., computer keyboards, door handles). They should be changed at least every 30-60 minutes during continuous work.

PPE Component	Specification	Rationale for Use
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Protects eyes from splashes and dust; superior to safety glasses.
Face Protection	Full Face Shield (worn over goggles)	Required for splash-risk operations; protects entire face.
Body Protection	Flame-Resistant Lab Coat	Protects skin and clothing from contamination.
Hand Protection	Double-Gloving: Laminate Inner, Nitrile Outer	Inner glove provides high chemical resistance to unknown hazards; outer glove provides dexterity and is easily replaced upon contamination.
Footwear	Closed-toe, chemical-resistant shoes	Protects feet from spills.

Operational and Disposal Plans

Step-by-Step Handling Protocol

• Preparation: Don all required PPE before entering the designated handling area. Cover the fume hood work surface with fresh bench paper.[7]

• Weighing: To avoid contaminating balances, do not weigh the solid compound directly on the balance pan.[5] Instead, tare a sealed container (e.g., a vial with a cap), transfer the container to the fume hood, add the approximate amount of 1-oxo-N-phenyl-1H-isochromene-3-carboxamide, securely close the container, and then remove it from the hood to weigh. Adjust the amount within the hood as needed, always sealing the container before re-weighing.

• Transfers: Use designated spatulas and glassware. When making solutions, add solvents slowly to the solid to minimize splashing and aerosol generation.

• Post-Handling Decontamination: After handling is complete, wipe down all surfaces in the designated area with an appropriate solvent. Dispose of the contaminated bench paper and wipes in the designated solid waste container.

• Doffing PPE: Remove outer gloves first, turning them inside out. Remove lab coat and goggles. Remove inner gloves last. Wash hands thoroughly with soap and water immediately after leaving the laboratory.[12]

Waste Disposal Plan

Improper disposal can lead to environmental contamination and risk to others.[12]

• Solid Waste: All solid materials contaminated with 1-oxo-N-phenyl-1H-isochromene-3-carboxamide (e.g., gloves, bench paper, excess solid compound, contaminated silica gel) must be collected in a dedicated, clearly labeled hazardous waste container.[11]

• Liquid Waste: Solutions containing the compound should be collected in a separate, labeled hazardous liquid waste container. Do not pour any solutions down the drain.[12]

• Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical name: "1-oxo-N-phenyl-1H-isochromene-3-carboxamide".

Emergency Procedures

• Spill: Treat any spill of this compound as a major spill.[4] Evacuate the immediate area and alert colleagues. Secure the area and contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately.[13]

• Skin Exposure: Immediately remove contaminated clothing and flush the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[4]

• Eye Exposure: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4]

• Inhalation: Move the affected person to fresh air. Seek immediate medical attention.[4]

Visual Workflow: Risk Mitigation for Novel Compounds

The following diagram outlines the essential decision-making process when handling a new chemical entity like 1-oxo-N-phenyl-1H-isochromene-3-carboxamide.

Caption: Risk assessment workflow for handling novel chemicals.

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